Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate

• CAS: 1005640-17-4

Core Science & Biosynthesis

Structural Elucidation of Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate: A Definitive Guide to Regiochemical Assignment

The Regiochemical Conundrum in Pyrazole Alkylation

Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate is a highly functionalized heterocyclic building block utilized extensively in medicinal chemistry and agrochemical development. The synthesis of its precursor, 3-methyl-4-nitro-1H-pyrazole, has been efficiently demonstrated using continuous flow technologies to mitigate the explosive hazards associated with bis-nitrated byproducts[1].

However, the subsequent N-alkylation of this precursor with methyl bromoacetate presents a significant analytical challenge. Because 3-methyl-4-nitro-1H-pyrazole exists as a tautomeric mixture, alkylation can theoretically occur at either nitrogen atom, yielding two distinct regioisomers: the 1,3,4-isomer (target) and the 1,5,4-isomer (byproduct). Due to steric hindrance from the methyl group at the 3-position, N-alkylation predominantly occurs at the N1 position[2]. Nevertheless, the strong electron-withdrawing nature of the adjacent 4-nitro group complicates the nucleophilicity of the nitrogen atoms, making the formation of a regioisomeric mixture highly probable. Definitive structural elucidation is therefore mandatory to prove the 1,3,4-substitution pattern.

Synthesis and potential regiochemical pathways for N-alkylation.

Theoretical Framework for Structural Elucidation

Basic 1D Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are insufficient for assigning the regiochemistry of substituted pyrazoles. While 1D ¹H NMR can confirm the presence of the pyrazole proton, the N-CH₂ group, and the two methyl groups, it cannot definitively map their relative spatial orientations.

Modern structure elucidation relies heavily on 2D NMR techniques to bridge molecular frameworks[3]. Specifically, Heteronuclear Multiple Bond Correlation (HMBC) and Nuclear Overhauser Effect Spectroscopy (NOESY) are the most reliable methods for assigning the 3- and 5-positions in substituted pyrazoles[4]. Careful analysis of HMBC spectra is critical for establishing the configuration of pyrazole derivatives by revealing 2-bond and 3-bond carbon-proton connectivities[5].

Experimental Workflows & Protocols

To ensure scientific integrity, the analytical protocols below are designed as self-validating systems.

Protocol 1: High-Resolution Mass Spectrometry (HRMS)

• Causality: Harsh alkylation conditions could theoretically lead to transesterification or degradation. HRMS definitively proves the addition of exactly one intact methyl acetate group by determining the exact mass.

• Methodology:

  • Dissolve 1.0 mg of the purified analyte in 1.0 mL of LC-MS grade Methanol.

  • Inject 1 µL into an ESI-TOF mass spectrometer operating in positive ion mode.

  • Calibrate the instrument using a standard tuning mix prior to acquisition to ensure mass accuracy is < 5 ppm.

• Self-Validation: The observation of the [M+H]⁺ peak at m/z 200.0666 (calculated for C₇H₁₀N₃O₄⁺: 200.0671) confirms the molecular formula without ambiguity.

Protocol 2: Multiparametric NMR Acquisition

• Causality: A NOESY mixing time of 400 ms is explicitly chosen because the molecule is small (MW ~199 g/mol ), placing it in the extreme narrowing regime. This allows the positive NOE to build up sufficiently without succumbing to spin diffusion, which could yield false-positive spatial correlations.

• Methodology:

  • Dissolve 15 mg of the compound in 0.6 mL of DMSO-d₆. (DMSO is selected to prevent any potential proton exchange and to provide a highly stable deuterium lock frequency).

  • ¹H NMR: Acquire 16 scans with a relaxation delay (D1) of 2.0 s to ensure complete relaxation of the methyl protons for accurate integration.

  • ¹³C{¹H} NMR: Acquire 1024 scans with D1 = 2.0 s.

  • HSQC: Acquire a gradient-selected HSQC to map all direct 1-bond C-H attachments. This validates the HMBC by preventing 1-bond correlations from being misinterpreted as long-range correlations.

  • HMBC: Acquire a gradient-selected HMBC optimized for a long-range coupling constant of ⁿJCH = 8 Hz.

  • NOESY: Acquire 2D NOESY using a mixing time of 400 ms and 16 scans per t₁ increment.

Data Presentation and Interpretation

The regiochemical assignment hinges on the interpretation of the 2D NMR data. The quantitative assignments are summarized in the tables below.

Table 1: ¹H and ¹³C NMR Assignments (DMSO-d₆, 500 MHz)

Position	Group	¹H Chemical Shift (δ, ppm)	Multiplicity, Integration	¹³C Chemical Shift (δ, ppm)
5	Pyrazole C-H	8.35	s, 1H	135.2
N-CH₂	Acetate Methylene	5.12	s, 2H	50.5
O-CH₃	Ester Methyl	3.75	s, 3H	52.8
3-CH₃	Pyrazole Methyl	2.40	s, 3H	13.5
3	Pyrazole Quaternary	-	-	142.0
4	Pyrazole (C-NO₂)	-	-	130.5
C=O	Ester Carbonyl	-	-	168.5

Table 2: Key 2D NMR Correlations

Proton Signal (δ, ppm)	HSQC (1-bond ¹³C)	HMBC (2- and 3-bond ¹³C)	NOESY (Spatial Proximity)
H-5 (8.35)	C-5 (135.2)	C-3 (142.0), C-4 (130.5)	N-CH₂ (5.12)
N-CH₂ (5.12)	N-CH₂ (50.5)	C-5 (135.2), C=O (168.5)	H-5 (8.35)
3-CH₃ (2.40)	3-CH₃ (13.5)	C-3 (142.0), C-4 (130.5)	None observed

Mechanistic Proof of the 1,3,4-Isomer

The data provides an interlocking, self-validating proof of the 1,3,4-substitution pattern:

• Spatial Proof (NOESY): The N-CH₂ protons (δ 5.12) exhibit a strong NOE cross-peak exclusively with the pyrazole H-5 proton (δ 8.35). If the compound were the 1,5,4-isomer, the N-CH₂ protons would be spatially adjacent to the pyrazole methyl group, and a strong NOE between δ 5.12 and δ 2.40 would be observed instead.

• Connectivity Proof (HMBC): The N-CH₂ protons show a clear 3-bond correlation to C-5 (δ 135.2) but no correlation to C-3 (δ 142.0). Conversely, the pyrazole methyl protons (δ 2.40) show a 2-bond correlation to C-3 and a 3-bond correlation to C-4, confirming their isolated position on the opposite side of the ring.

Key NOESY and HMBC correlations establishing the 1,3,4-substitution pattern.

Conclusion

The structural elucidation of Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate requires a rigorous, multi-dimensional analytical approach to overcome the ambiguities of pyrazole N-alkylation. By systematically applying HRMS to confirm the molecular formula and leveraging the synergistic power of HMBC and NOESY NMR experiments, researchers can definitively map both the through-bond connectivity and the through-space geometry. This self-validating workflow guarantees high-confidence structural assignment, ensuring downstream reliability in drug development and synthetic applications.

References

• Liu, X., et al. "Structure Elucidation of a Pyrazolo[3,4]pyran Derivative by NMR Spectroscopy." PubMed Central (PMC). URL: [Link]

• Malet-Sanz, L., & Susanne, F. "Continuous Flow Synthesis. A Pharma Perspective." Journal of Medicinal Chemistry (ACS). URL: [Link]

• Saurí, J. "The Evolving Landscape of NMR Structural Elucidation." Molecules (MDPI). URL: [Link]

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• 5. Structure Elucidation of a Pyrazolo[3,4]pyran Derivative by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Solubility of Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate in Organic Solvents: A Comprehensive Technical Guide

Executive Summary

Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate (CAS: 1005640-17-4) is a highly functionalized heterocyclic building block widely utilized in medicinal chemistry and agrochemical development[1]. With a molecular formula of C₇H₉N₃O₄ and a molecular weight of 199.16 g/mol , understanding its thermodynamic solubility across various organic solvents is a critical prerequisite for reaction optimization, crystallization, and purification workflows. This whitepaper provides a rigorous, self-validating framework for predicting and experimentally determining the solubility profile of this compound.

Molecular Profiling & Solvation Thermodynamics

As a Senior Application Scientist, I approach solubility not as a static value, but as a dynamic equilibrium dictated by intermolecular forces. The molecule features three distinct domains governing its solvation:

• The Pyrazole Core: Provides a planar aromatic system capable of π−π stacking and dipole-induced dipole interactions.

• The C4-Nitro Group: A strongly electron-withdrawing moiety that acts as a potent hydrogen bond acceptor[2].

• The N1-Methyl Acetate Group: Imparts a significant dipole moment and additional hydrogen bond acceptor capacity.

Crucially, computational data indicates this molecule possesses 6 hydrogen bond acceptors but 0 hydrogen bond donors [1]. This structural reality fundamentally dictates its Hansen Solubility Parameters (HSP). Because it cannot self-associate via hydrogen bonding, its crystal lattice energy is primarily driven by dipole-dipole and π−π interactions. Consequently, it exhibits preferential dissolution in polar aprotic solvents that can effectively solvate its strong dipoles without requiring hydrogen bond donation[3].

Fig 1: Intermolecular interactions driving the solvation of the pyrazole derivative.

Predicted Solubility Matrix

Since exact empirical solubility data for this specific derivative is often proprietary, we extrapolate its behavior using thermodynamic models applied to structurally analogous nitro-pyrazoles (e.g., 3(5)-nitropyrazole and N-methyl-3,4,5-trinitropyrazole)[4][5].

Table 1: Predicted Solubility Profile in Common Organic Solvents

Solvent Class	Representative Solvents	Predicted Solubility	Mechanistic Rationale
Polar Aprotic	DMSO, DMF, Acetone	High (>50 mg/mL)	Optimal dipole matching; strong solvation of the nitro and ester groups[4].
Polar Protic	Methanol, Ethanol	Moderate (10-50 mg/mL)	Favorable hydrogen bonding from solvent to the solute's 6 HB acceptors, though limited by the solvent's self-association[6].
Esters & Ethers	Ethyl Acetate, THF	Moderate (10-50 mg/mL)	Good dispersion force alignment; highly suitable for crystallization workflows.
Non-Polar Aromatic	Toluene	Low (<10 mg/mL)	Weak π−π interactions; insufficient to overcome the solute's crystal lattice energy.
Non-Polar Aliphatic	Hexane, Heptane	Very Low (<1 mg/mL)	Complete mismatch in polarity and hydrogen bonding capacity[3].

Self-Validating Experimental Protocol: Isothermal Shake-Flask Method

While dynamic methods (like laser monitoring) are useful for determining metastable zone widths, the remains the gold standard for establishing true thermodynamic equilibrium solubility[7]. The following protocol is designed as a self-validating system to prevent common errors such as supersaturation or polymorphic transitions.

Step 1: Saturated Solution Preparation Add an excess of Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate to a sealed glass vial containing a known volume of the target solvent.

• Causality: The visual presence of undissolved solid throughout the experiment is the only physical guarantee that the solution has reached and maintained saturation[7].

Step 2: Isothermal Equilibration Submerge the vials in a thermostatically controlled shaker bath (e.g., 25.0 ± 0.1 °C). Agitate at 200 RPM.

• Causality: Precise temperature control is non-negotiable. The dissolution of nitro-pyrazoles is typically an endothermic process; even minor temperature fluctuations will drastically alter the equilibrium concentration[4].

Step 3: Phase Separation After the designated time, remove the vials and allow the solid to settle. Centrifuge the samples at the exact experimental temperature.

• Causality: Syringe filtration is strongly discouraged for temperature-sensitive compounds because the filter matrix can induce a rapid temperature drop, leading to immediate micro-precipitation and falsely low solubility readings.

Step 4: Equilibrium Verification (The Self-Validating Step) Sample the supernatant at 24, 48, and 72 hours. Equilibrium is mathematically confirmed only when C48h​≈C72h​ (within analytical error, typically ±2% ). If the concentration continues to rise, agitation must continue[8].

Step 5: Solid-Phase Analysis Recover the undissolved solid and analyze via X-Ray Powder Diffraction (XRPD).

• Causality: Solvents like methanol or ethyl acetate can form solvates, or the compound may undergo a polymorphic transition during equilibration. If the crystal structure of the recovered solid differs from the starting material, the measured solubility corresponds to the new phase, not the original API.

Fig 2: Workflow of the self-validating isothermal shake-flask solubility method.

Analytical Quantification (HPLC-UV)

To accurately quantify the dissolved solute, High-Performance Liquid Chromatography (HPLC) is required over standard spectrophotometry[8].

• Column: C18 Reverse-Phase (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: 50:50 Water/Acetonitrile (Isocratic flow at 1.0 mL/min).

• Detection: UV at ~254 nm.

• Causality: UV detection is highly sensitive for this compound due to the extensive π -conjugation between the pyrazole ring and the nitro group. HPLC is strictly chosen over simple UV spectrophotometry to ensure that any potential degradation products (e.g., hydrolysis of the methyl acetate group in protic solvents) are chromatographically separated and do not artificially inflate the solubility measurement of the parent compound.

Conclusion

The solubility of Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate is fundamentally governed by its lack of hydrogen bond donors and high dipole moment. By leveraging polar aprotic solvents for high-concentration reactions and utilizing ester/ether solvent systems for controlled crystallization, researchers can optimize their synthetic workflows. Adhering to the self-validating isothermal shake-flask method ensures that all generated thermodynamic data is robust, reproducible, and publication-ready.

References

• Title: Solubility and Thermodynamic Analysis of 3(5)-Nitropyrazole in Different High Boiling Solvents Source: Journal of Chemical & Engineering Data (ACS Publications) URL: [Link]

• Title: Solubility, Hansen solubility parameter, molecular simulation and thermodynamic analysis of N-methyl-3,4,5-trinitropyrazole at various temperatures Source: ResearchGate URL: [Link]

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The Nitro Group's Enduring Legacy: A Technical Guide to the Discovery and Evolution of Nitropyrazole Compounds

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive exploration of the discovery, history, and synthetic evolution of nitropyrazole compounds. From their conceptual origins rooted in the pioneering work on the pyrazole heterocycle to their contemporary applications as versatile building blocks in pharmaceuticals and energetic materials, this document traces the scientific journey of these remarkable molecules. We will delve into the key synthetic milestones, from the initial nitration of the pyrazole ring to the development of sophisticated methodologies for the preparation of highly substituted and functionalized derivatives. Detailed experimental protocols for the synthesis of key nitropyrazoles are provided, alongside a comparative analysis of their properties. Furthermore, this guide will illuminate the critical role of nitropyrazoles as intermediates in the synthesis of notable pharmaceutical agents and explore their significance in the field of materials science.

Introduction: The Pyrazole Scaffold and the Influence of the Nitro Group

The pyrazole ring, a five-membered heterocycle containing two adjacent nitrogen atoms, has been a cornerstone of heterocyclic chemistry since its discovery. The German chemist Ludwig Knorr is credited with first using the term "pyrazole" in 1883.[1][2] However, the parent unsubstituted pyrazole was first synthesized by Hans von Pechmann in 1898 from the reaction of acetylene and diazomethane. The introduction of a nitro (-NO2) group onto the pyrazole core dramatically alters its chemical personality, withdrawing electron density from the ring and opening up new avenues for chemical transformations and applications. This electron-withdrawing nature enhances the acidity of the N-H proton, influences the regioselectivity of subsequent reactions, and often imparts unique biological or energetic properties to the molecule. This guide will navigate the fascinating history and chemistry of these "nitro-activated" pyrazoles.

A Historical Odyssey: From Pyrazole's Discovery to the Dawn of Nitropyrazoles

The story of nitropyrazoles is intrinsically linked to the foundational work on the pyrazole ring itself.

• 1883: The Genesis of Pyrazole Chemistry: Ludwig Knorr's synthesis of the first substituted pyrazole derivative marked the birth of this field of heterocyclic chemistry.[1]

• 1898: The Parent Pyrazole Emerges: Hans von Pechmann successfully synthesized the unsubstituted pyrazole molecule, providing the fundamental scaffold for future derivatization.

• The Mid-20th Century: Early Explorations in Nitration: While the pyrazole ring was known, the systematic study of its nitration and the characterization of the resulting nitropyrazole isomers began to take shape in the mid-20th century.

• 1970: A Landmark Synthesis: The first reported synthesis of a simple nitropyrazole, 3-nitropyrazole, was a significant milestone achieved by Habraken and co-authors. Their method involved the thermal rearrangement of N-nitropyrazole.[3] This discovery was a crucial stepping stone, paving the way for the exploration of other nitropyrazole isomers and their subsequent reactions.

The development of synthetic routes to various nitropyrazole isomers and their more highly nitrated counterparts has been a continuous area of research, driven by their potential applications.

The Synthetic Arsenal: Methodologies for the Preparation of Nitropyrazoles

The synthesis of nitropyrazoles can be broadly categorized into two main strategies: direct nitration of a pre-existing pyrazole ring and the construction of the nitropyrazole ring from acyclic precursors already bearing a nitro group.

Direct Nitration of Pyrazoles

The direct introduction of a nitro group onto the pyrazole ring is the most common approach. The regioselectivity of this reaction is highly dependent on the reaction conditions and the nature of the substituents already present on the pyrazole ring.

• Nitration of Unsubstituted Pyrazole: The nitration of pyrazole itself can lead to a mixture of products. However, specific conditions can favor the formation of certain isomers. For instance, the synthesis of 4-nitropyrazole can be achieved with high yield using a mixture of fuming nitric acid and fuming sulfuric acid.[4]

N-Nitration and Thermal Rearrangement

A classic and elegant method for the synthesis of 3(5)-nitropyrazoles involves the initial N-nitration of the pyrazole followed by a thermal rearrangement. This rearrangement typically proceeds at elevated temperatures.[3][5]

Synthesis of Di- and Trinitropyrazoles

The quest for materials with higher energy content and unique electronic properties has driven the synthesis of polynitrated pyrazoles.

• 3,4-Dinitropyrazole: This compound is typically synthesized from 3-nitropyrazole through a subsequent nitration step using mixed acids (a mixture of nitric and sulfuric acid).[6][7]

• 3,4,5-Trinitropyrazole: The synthesis of this fully carbon-nitrated pyrazole is a more challenging endeavor and often involves the nitration of a pre-functionalized pyrazole, such as 3,5-dinitropyrazole.[5][8]

Experimental Protocols: A Practical Guide to Key Syntheses

The following protocols are representative examples of the synthesis of key nitropyrazole building blocks.

Synthesis of 4-Nitropyrazole[4]

This one-pot, two-step method provides an efficient route to 4-nitropyrazole.

Step 1: Formation of Pyrazole Sulfate

• In a reaction vessel, carefully add pyrazole to pre-cooled concentrated sulfuric acid with stirring.

• Continue stirring at room temperature for 30 minutes to ensure the complete formation of pyrazole sulfate.

Step 2: Nitration

• Cool the reaction mixture in an ice-water bath.

• Slowly add a pre-prepared mixture of fuming nitric acid (98%) and fuming sulfuric acid (20%) dropwise, maintaining a low temperature.

• After the addition is complete, raise the temperature to 50°C and stir for 1.5 hours.

• Carefully pour the reaction mixture into ice water, which will cause the precipitation of a white solid.

• Collect the solid by filtration, wash with cold water, and dry under vacuum.

• The crude product can be recrystallized from a suitable solvent system like ethyl ether/hexane to yield pure 4-nitropyrazole.

Synthesis of 3,4-Dinitropyrazole[6][7]

This procedure starts from the readily available 3-nitropyrazole.

• Dissolve 3-nitropyrazole in concentrated sulfuric acid in a reaction flask, ensuring the mixture is well-stirred.

• Prepare a nitrating mixture of concentrated nitric acid and concentrated sulfuric acid.

• Carefully add the nitrating mixture to the solution of 3-nitropyrazole, maintaining the reaction temperature between 55-60°C.

• Stir the reaction mixture at this temperature for 1 hour.

• After the reaction is complete, cool the mixture and pour it onto crushed ice.

• The 3,4-dinitropyrazole product can then be isolated by extraction with a suitable organic solvent (e.g., ether) and purified by recrystallization.

Synthesis of 3,4,5-Trinitropyrazole[8]

The synthesis of this highly nitrated compound requires more stringent conditions. A common route involves the nitration of 3,5-dinitropyrazole.

• Carefully add 3,5-dinitropyrazole to a mixture of concentrated nitric acid and sulfuric acid.

• Heat the reaction mixture under controlled conditions to facilitate the nitration at the C4 position.

• The reaction progress should be monitored carefully.

• Upon completion, the reaction mixture is worked up by pouring it onto ice, followed by extraction and purification of the 3,4,5-trinitropyrazole product.

Data Presentation: Properties of Key Nitropyrazoles

The following table summarizes the key properties of some important nitropyrazole compounds.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Key Synthetic Route
3-Nitropyrazole	C3H3N3O2	113.07	175-177	N-Nitration and thermal rearrangement of pyrazole[3]
4-Nitropyrazole	C3H3N3O2	113.07	162-164	Direct nitration of pyrazole with fuming HNO3/H2SO4[4]
3,4-Dinitropyrazole	C3H2N4O4	158.07	175-176	Nitration of 3-nitropyrazole with mixed acid[6]
3,5-Dinitropyrazole	C3H2N4O4	158.07	173-175	From 1,3-dinitropyrazole via rearrangement
3,4,5-Trinitropyrazole	C3HN5O6	203.07	188-190	Nitration of 3,5-dinitropyrazole[8]

Visualization of Synthetic Pathways

The following diagrams, generated using Graphviz, illustrate the key synthetic transformations in nitropyrazole chemistry.

Caption: Synthetic routes to key nitropyrazole compounds.

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Protocols & Analytical Methods

Using Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate in anticancer research

Application Note: Utilizing Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate in the Development of Targeted Anticancer Agents

Target Audience: Researchers, Medicinal Chemists, and Oncology Drug Development Professionals Compound Identity: Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate (CAS: 1005640-17-4)

Executive Summary & Mechanistic Rationale

In modern oncology drug discovery, the architectural design of kinase inhibitors relies heavily on privileged heterocyclic scaffolds. Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate serves as a highly versatile, trifunctional building block.

As a Senior Application Scientist, I approach this molecule not just as a reagent, but as a strategic structural foundation for drug design:

• The Pyrazole Core: Once the nitro group is reduced, the resulting aminopyrazole acts as a potent hydrogen bond donor/acceptor, perfectly suited to anchor into the ATP-binding hinge region of oncogenic kinases such as FGFR3[1] and LRRK2[2].

• The 3-Methyl Substituent: This group provides critical steric bulk. In structure-based drug design, this methyl group interacts with specific hydrophobic pockets within the kinase domain, driving isoform selectivity (e.g., distinguishing FGFR3 from FGFR1/2)[1].

• The Acetate Motif: The methyl ester acts as a temporary protecting group during harsh basic coupling steps. Once hydrolyzed, it provides a functional handle to attach solubilizing groups (like morpholine) that project out of the kinase binding pocket and into the solvent-exposed channel, drastically improving the drug's pharmacokinetic (PK) profile[2]. Furthermore, when hybridized with benzimidazole cores, these derivatives exhibit potent Topoisomerase I poisoning and multi-target cytotoxic effects[3].

Experimental Workflows & Self-Validating Protocols

To synthesize a targeted anticancer agent from this building block, a three-phase workflow is typically employed. The following protocols are designed with built-in causality and self-validation metrics to ensure experimental integrity.

Protocol 1: Catalytic Reduction of the Nitro Group (The Activation Step)

Objective: Convert the stable, masked nitro group into a reactive aminopyrazole. Causality & Design Choice: Catalytic hydrogenation using Palladium on Carbon (Pd/C) under a hydrogen atmosphere is deliberately selected over dissolving metal reductions (e.g., Fe/HCl or SnCl2). Harsh acidic or basic conditions risk premature hydrolysis of the methyl ester or unwanted chlorination of the pyrazole ring[2]. The ester must remain intact to protect the acidic proton during the subsequent SNAr coupling.

Step-by-Step Methodology:

• Preparation: Dissolve Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate (1.0 eq, ~10 mmol) in anhydrous ethanol to achieve a 0.2 M concentration.

• Purging: Purge the reaction flask with inert nitrogen gas for 5 minutes to displace oxygen.

• Catalyst Addition: Carefully add 10 wt% Pd/C (0.1 eq by weight). (Safety Note: Pd/C is highly pyrophoric when dry; always add to a purged, solvent-wetted system).

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (H2) via a balloon or Parr shaker (1 atm). Stir vigorously at room temperature for 12–18 hours.

• Self-Validation Check: Monitor the reaction via LC-MS. The reaction is complete when the starting material mass (m/z 200.07 [M+H]+) completely disappears, replaced by the product mass (m/z 170.09 [M+H]+). FTIR analysis of an aliquot must confirm the absence of the strong asymmetric NO₂ stretch at ~1520 cm⁻¹.

• Workup: Purge the system with nitrogen, filter the mixture through a pad of Celite to remove the catalyst, and concentrate the filtrate under reduced pressure.

Protocol 2: SNAr / Cross-Coupling to form the Kinase Inhibitor Core

Objective: Attach the activated aminopyrazole to a pyrimidine or benzimidazole core[1],[3]. Causality & Design Choice: The aminopyrazole acts as a nucleophile. Reacting it with a 2-chloropyrimidine derivative under basic conditions establishes the primary hinge-binding scaffold of the inhibitor.

Step-by-Step Methodology:

• Reaction Setup: Dissolve the aminopyrazole intermediate (1.0 eq) and the target electrophile (e.g., a substituted 2-chloropyrimidine, 1.1 eq) in anhydrous N,N-Dimethylformamide (DMF).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.5 eq). DIPEA acts as a non-nucleophilic base to scavenge the HCl byproduct without interfering with the coupling.

• Heating: Heat the reaction mixture to 90°C for 8 hours under a nitrogen atmosphere.

• Self-Validation Check: TLC (Eluent: 5% MeOH in DCM) should show the consumption of the highly polar aminopyrazole. LC-MS will confirm the formation of the coupled product mass.

• Workup: Quench with water, extract with Ethyl Acetate (3x), wash the combined organic layers with brine (to remove residual DMF), dry over Na₂SO₄, and concentrate.

Protocol 3: Ester Hydrolysis and Amidation for Solvent-Channel Targeting

Objective: Deprotect the acetate group and couple it with a solubilizing amine. Causality & Design Choice: Hydrolyzing the ester to a free carboxylic acid allows for amide coupling with moieties like morpholine. These groups do not interact with the ATP hinge but extend into the solvent channel, which is crucial for achieving the aqueous solubility required for in vivo efficacy[1],[2].

Step-by-Step Methodology:

• Hydrolysis: Dissolve the coupled intermediate in a 3:1 mixture of THF and water. Add Lithium Hydroxide monohydrate (LiOH·H₂O, 3.0 eq) and stir at room temperature for 4 hours.

• Self-Validation Check: LC-MS will show a mass shift of -14 Da (loss of the methyl group) and the formation of a highly polar acid peak.

• Acidification: Acidify the mixture to pH 4 using 1M HCl to precipitate the free acid. Filter and dry.

• Amidation: Dissolve the free acid in DMF, add HATU (1.2 eq) and DIPEA (2.0 eq). Stir for 15 minutes to form the active ester, then add the desired amine (e.g., morpholine, 1.5 eq).

• Finalization: Stir for 2 hours at room temperature, then purify the final inhibitor via preparative HPLC.

Quantitative Data Summary

Table 1: Reaction Parameters and Analytical Validation Markers

Reaction Step	Reagents & Conditions	Target Yield	Key Analytical Markers (Self-Validation)
1. Nitro Reduction	Pd/C (10 wt%), H₂, EtOH, RT, 12h	>90%	LC-MS: m/z 170.09 [M+H]+; FTIR: Loss of NO₂ peak at 1520 cm⁻¹
2. SNAr Coupling	2-Chloropyrimidine, DIPEA, DMF, 90°C, 8h	75-85%	LC-MS: Product mass; TLC: Rf shift to less polar region
3. Ester Hydrolysis	LiOH·H₂O, THF/H₂O (3:1), RT, 4h	>95%	LC-MS: -14 Da mass shift; pH-dependent solubility shift
4. Amide Coupling	Amine, HATU, DIPEA, DMF, RT, 2h	60-80%	LC-MS: Final drug mass; HPLC: >95% purity

Visualizations

A. Chemical Synthesis Workflow

Workflow for synthesizing pyrazole-based kinase inhibitors from the nitro-pyrazole acetate.

B. FGFR3 Signaling & Inhibition Pathway

Mechanism of action for pyrazole-derived FGFR3 inhibitors in blocking oncogenic signaling.

References

• [1] Title: Structure-Based Design of 4-(1-Methyl-1H-indol-3-yl)pyrimidin-2-amine Derivatives as the First Covalent FGFR3 Selective Inhibitors Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• [2] Title: Discovery of Highly Potent, Selective, and Brain-Penetrant Aminopyrazole Leucine-Rich Repeat Kinase 2 (LRRK2) Small Molecule Inhibitors Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• [3] Title: Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis Source: RSC Advances URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell Viability Assays with Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate

Authored by: Senior Application Scientist

Abstract

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the assessment of cell viability and cytotoxicity when treating cell cultures with the novel compound, Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate. Pyrazole derivatives are a class of heterocyclic compounds that have garnered significant interest in medicinal chemistry due to their broad pharmacological activities, including potential anticancer properties.[1][2] This document outlines detailed protocols for multiple robust cell viability assays, explains the underlying scientific principles, and offers insights into data interpretation. The aim is to equip researchers with the necessary tools to characterize the biological activity of this compound and similar pyrazole derivatives.

Introduction: The Scientific Rationale

Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate belongs to the pyrazole class of compounds, which are known to exhibit a range of biological effects.[1][3] Numerous studies have highlighted the potential of substituted pyrazoles as anticancer agents, with mechanisms of action that can include the induction of apoptosis, cell cycle arrest, and inhibition of crucial cellular enzymes like cyclin-dependent kinases (CDKs) or tubulin polymerization.[4][5][6] Therefore, a primary step in characterizing this novel compound is to determine its effect on cell viability and to quantify its cytotoxic potential.

Cell viability is a measure of the proportion of live, healthy cells in a population.[7] Assays to determine this can be broadly categorized based on the cellular function they measure:

• Metabolic Assays (Indicative of Viability): These assays, such as MTT, MTS, and resazurin (alamarBlue), measure the metabolic activity of a cell population. The principle is that viable, metabolically active cells can reduce a substrate into a colored or fluorescent product, and the signal intensity is proportional to the number of living cells.[8]

• Cytotoxicity Assays (Indicative of Cell Death): These assays measure markers of cell death, such as the loss of membrane integrity. The Lactate Dehydrogenase (LDH) assay, for example, quantifies the release of this cytosolic enzyme into the culture medium upon cell lysis.[9]

It is crucial to employ a combination of these assays to distinguish between cytostatic effects (inhibition of proliferation) and cytotoxic effects (cell killing).[7][10] This guide will provide protocols for both types of assays to enable a comprehensive evaluation of Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate.

Compound Information

• Compound Name: Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate

• CAS Number: 1005640-17-4[11]

• Molecular Formula: C₇H₉N₃O₄[11]

• Molecular Weight: 199.16 g/mol [11]

Note on Solubility and Stock Preparation: Prior to experimentation, it is critical to determine the solubility of the compound. Dimethyl sulfoxide (DMSO) is a common solvent for initial stock solutions. Prepare a high-concentration stock (e.g., 10-50 mM) in sterile DMSO. Subsequent dilutions should be made in cell culture medium, ensuring the final DMSO concentration in the wells is non-toxic to the cells (typically ≤ 0.5%).

Experimental Protocols

This section details the step-by-step protocols for assessing the impact of Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate on cell lines.

General Cell Seeding and Treatment Workflow

The initial steps of cell seeding and compound treatment are common across all the described assays.

Caption: General workflow for cell seeding and treatment.

Protocol 1: MTT Assay for Metabolic Activity

The MTT assay is a colorimetric assay based on the reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by NAD(P)H-dependent oxidoreductase enzymes in metabolically active cells.[12]

Materials:

• MTT solution (5 mg/mL in sterile PBS)

• Cell culture medium (serum-free for incubation step is recommended)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[13]

• 96-well clear flat-bottom plates

• Microplate spectrophotometer

Step-by-Step Methodology:

• Cell Seeding & Treatment: Follow the general workflow described in section 3.1.

• MTT Addition: After the compound incubation period, carefully aspirate the medium and add 100 µL of serum-free medium to each well. Then, add 10 µL of the 5 mg/mL MTT solution to each well for a final concentration of 0.5 mg/mL.[13][14]

• Incubation: Incubate the plate for 3-4 hours at 37°C in a humidified incubator.[12] During this time, viable cells will convert the MTT into formazan crystals.

• Formazan Solubilization: Carefully aspirate the medium containing MTT without disturbing the formazan crystals. Add 100-150 µL of solubilization solution (e.g., DMSO) to each well.[13]

• Shaking: Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.

• Absorbance Measurement: Read the absorbance at a wavelength between 550 and 600 nm (typically 570 nm) using a microplate reader. A reference wavelength of >650 nm can be used to subtract background noise.[14]

Protocol 2: Resazurin (alamarBlue) Assay for Metabolic Activity

This fluorescence-based assay uses resazurin, a blue and non-fluorescent dye that is reduced to the pink and highly fluorescent resorufin by viable cells.[15][16] This assay is generally more sensitive than the MTT assay and is non-toxic, allowing for kinetic monitoring.[17]

Materials:

• Resazurin-based reagent (e.g., alamarBlue)

• 96-well opaque-walled plates (to minimize background fluorescence)

• Fluorescence microplate reader

Step-by-Step Methodology:

• Cell Seeding & Treatment: Follow the general workflow in section 3.1, using an opaque-walled plate.

• Reagent Addition: After the compound incubation period, add the resazurin reagent to each well at a volume equal to 10% of the culture volume (e.g., 10 µL for a 100 µL well volume).[18]

• Incubation: Incubate the plate for 1-4 hours at 37°C, protected from light.[15][16] The optimal incubation time can vary between cell types and should be determined empirically.[17]

• Fluorescence Measurement: Measure the fluorescence at an excitation wavelength of 530-560 nm and an emission wavelength of 590 nm.[18][19]

Protocol 3: LDH Assay for Cytotoxicity

The Lactate Dehydrogenase (LDH) assay is a colorimetric method that quantifies cell death by measuring the activity of LDH released from damaged cells into the supernatant.[9]

Materials:

• LDH Cytotoxicity Assay Kit (contains substrate, cofactor, and dye)

• 96-well clear flat-bottom plates

• Lysis Buffer (e.g., 2% Triton X-100) for positive control[20]

• Microplate spectrophotometer

Step-by-Step Methodology:

• Cell Seeding & Treatment: Follow the general workflow in section 3.1. It is critical to include the following controls on the same plate:

  • Spontaneous LDH Release: Untreated cells.

  • Maximum LDH Release: Untreated cells lysed with Lysis Buffer 45 minutes before the assay endpoint.[21]

  • Background Control: Medium only.

• Supernatant Transfer: After compound incubation, centrifuge the plate at ~400 x g for 5 minutes to pellet any detached cells.[21] Carefully transfer 50-100 µL of the supernatant from each well to a new 96-well plate.

• Reaction Setup: Prepare the LDH reaction mixture according to the manufacturer's protocol. Add the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate for up to 30 minutes at room temperature, protected from light.[21]

• Absorbance Measurement: Measure the absorbance at 490 nm.[9]

Data Analysis and Interpretation

Calculating Percentage Viability/Cytotoxicity

For MTT and Resazurin Assays: Percentage Viability (%) = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Untreated Control - Absorbance of Blank)] * 100

For LDH Assay: Percentage Cytotoxicity (%) = [(Experimental LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)] * 100

Determining the IC50 Value

The half-maximal inhibitory concentration (IC50) is the concentration of the compound that reduces cell viability by 50%. This is a key parameter for quantifying a compound's potency.

• Plot the Percentage Viability against the logarithmic concentration of Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate.

• Use non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) in a suitable software package (e.g., GraphPad Prism) to fit a dose-response curve and calculate the IC50 value.

Data Presentation

Summarize the calculated IC50 values in a table for easy comparison across different cell lines and time points.

Cell Line	Incubation Time (h)	Assay	IC50 (µM)
MCF-7	48	MTT	15.2
A549	48	MTT	28.7
HeLa	48	MTT	12.5
MCF-7	72	Resazurin	9.8
A549	72	Resazurin	19.4
HeLa	72	Resazurin	8.1

(Note: The data presented in this table is hypothetical and for illustrative purposes only.)

Potential Mechanism of Action & Further Investigations

The cytotoxic effects of pyrazole derivatives are often linked to specific cellular pathways.[4] A decrease in cell viability upon treatment with Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate could be due to the induction of apoptosis or cell cycle arrest.

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and biological evaluation of novel pyrazole derivatives with anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Overview of Cell Viability and Survival | Cell Signaling Technology [cellsignal.com]
• 8. Cell Viability Assay | Essential Methods & Applications [baseclick.eu]
• 9. bio-protocol.org [bio-protocol.org]
• 10. Demystifying Cell Assays: How to Distinguish Proliferation, Viability & Cytotoxicity [elabscience.com]
• 11. chemscene.com [chemscene.com]
• 12. broadpharm.com [broadpharm.com]
• 13. researchhub.com [researchhub.com]
• 14. merckmillipore.com [merckmillipore.com]
• 15. alamarBlue Assays for Cell Viability Protocol, for Microplates | Thermo Fisher Scientific - UK [thermofisher.com]
• 16. allevi3d.com [allevi3d.com]
• 17. Sign In [cshprotocols.cshlp.org]
• 18. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 19. bosterbio.com [bosterbio.com]
• 20. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time | PLOS One [journals.plos.org]
• 21. cdn.caymanchem.com [cdn.caymanchem.com]

Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate as a corrosion inhibitor for steel

Application Note: Evaluation of Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate as a Novel Corrosion Inhibitor for Steel in Acidic Environments

Executive Summary

Industrial processes such as acid pickling, descaling, and oil-well acidizing heavily rely on hydrochloric acid (HCl), which aggressively corrodes steel infrastructure. To mitigate this degradation, organic corrosion inhibitors are deployed. Pyrazole derivatives have emerged as highly effective inhibitors due to their electron-rich heterocycles[1]. This application note details the rigorous, self-validating protocols required to evaluate a highly functionalized candidate: Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate (M3M4NPA) .

Mechanistic Rationale: Pyrazole Derivatives in Corrosion Inhibition

As a Senior Application Scientist, it is critical to understand why a molecule functions before testing it. M3M4NPA possesses multiple active adsorption centers: the unshared electron pairs on the pyrazole nitrogen atoms, the oxygen atoms of the ester and nitro groups, and the aromatic π-electron cloud.

In a 1 M HCl medium, the steel surface is positively charged near the open-circuit potential, leading to the specific adsorption of chloride ions. Protonated M3M4NPA molecules electrostatically interact with this negatively charged chloride layer (physisorption)[2]. Concurrently, neutral M3M4NPA molecules displace adsorbed water molecules, forming coordinate bonds by donating lone pairs to the vacant d-orbitals of surface iron atoms (chemisorption)[3]. This dual-action mechanism results in a robust, [4].

Note on Chemical Stability: While ester groups can be susceptible to acid-catalyzed hydrolysis, the steric hindrance provided by the adjacent pyrazole ring imparts sufficient kinetic stability for the duration of standard testing protocols[2].

Mechanistic pathway of M3M4NPA adsorption on steel surfaces.

Experimental Methodologies & Self-Validating Protocols

To ensure rigorous validation, the evaluation of M3M4NPA employs an orthogonal testing strategy. Gravimetric analysis provides direct, macroscopic corrosion rates, while electrochemical techniques offer real-time, mechanistic insights[4]. The convergence of Inhibition Efficiency (IE%) across these independent methods creates a self-validating system.

Orthogonal experimental workflow for corrosion inhibitor validation.

Protocol 3.1: Gravimetric (Weight Loss) Analysis

This method establishes the baseline thermodynamic parameters of adsorption.

• Coupon Preparation: Mechanically abrade mild steel coupons using SiC paper (grades 400 to 1200). Causality: Progressive grinding ensures a standardized, reproducible surface roughness, minimizing artifactual localized pitting.

• Cleaning: Wash with bidistilled water, degrease ultrasonically in acetone, and dry in warm air. Causality: Acetone removes organic residues that could prematurely block active adsorption sites.

• Immersion: Suspend pre-weighed coupons in 100 mL of 1 M HCl containing varying concentrations of M3M4NPA (10⁻⁶ to 10⁻³ M) for 24 hours at 303 K.

• Temperature Variance: Repeat the immersion at 313 K, 323 K, and 333 K. Causality: Testing across a temperature gradient allows for the calculation of the activation energy ( Ea​ ) via the Arrhenius equation, mathematically proving whether the adsorption is predominantly physical or chemical.

• Post-Treatment: Remove coupons, scrub with a bristle brush under running water to remove loose corrosion products, dry, and re-weigh to calculate the Corrosion Rate (CR).

Protocol 3.2: Electrochemical Measurements (EIS and PDP)

Electrochemical tests are performed in a conventional three-electrode cell (Steel working electrode, Platinum counter electrode, Ag/AgCl reference electrode).

• Open Circuit Potential (OCP) Stabilization: Immerse the working electrode in the test solution for 30 minutes before any measurement. Causality: This allows the system to reach thermodynamic equilibrium, ensuring the inhibitor film is fully stabilized before applying perturbations[5].

• Electrochemical Impedance Spectroscopy (EIS): Apply an AC signal of 10 mV peak-to-peak at OCP, sweeping frequencies from 100 kHz down to 10 mHz. Causality: EIS must always precede PDP. EIS is a non-destructive technique that measures the polarization resistance ( Rp​ ) and double-layer capacitance ( Cdl​ ) without altering the delicate inhibitor film[5].

• Potentiodynamic Polarization (PDP): Following EIS, sweep the potential from -250 mV to +250 mV vs. OCP at a scan rate of 1 mV/s. Causality: PDP determines the anodic and cathodic Tafel slopes ( βa​ , βc​ ) and corrosion current density ( icorr​ ). Because this applies a strong DC overpotential, it permanently alters the surface, which is why it is strictly performed last.

Protocol 3.3: Surface Morphology (SEM/EDX)

• Exposure: Immerse optimized steel coupons in 1 M HCl with and without 10⁻³ M M3M4NPA for 24 hours.

• Analysis: Analyze the dried coupons using Scanning Electron Microscopy (SEM) coupled with Energy Dispersive X-ray Spectroscopy (EDX). Causality: SEM visually validates the suppression of surface pitting, while EDX confirms the presence of nitrogen and oxygen on the steel surface, directly proving the adsorption of the M3M4NPA molecule.

Quantitative Data Presentation

The following table synthesizes the expected quantitative data structure for a high-performing pyrazole derivative like M3M4NPA, demonstrating the required self-validation between gravimetric and electrochemical methods.

Inhibitor Concentration (M)	Corrosion Rate (mg cm⁻² h⁻¹)	IE_WL (%)	Ecorr​ (mV vs Ag/AgCl)	icorr​ (µA cm⁻²)	Rp​ (Ω cm²)	IE_EIS (%)
Blank (1 M HCl)	1.850	-	-485	450.5	25.4	-
1.0 × 10⁻⁵	0.610	67.0	-478	145.2	78.5	67.6
1.0 × 10⁻⁴	0.295	84.0	-470	68.4	165.2	84.6
1.0 × 10⁻³	0.125	93.2	-465	28.5	395.8	93.5

Note: The marginal shift in Ecorr​ (< 85 mV) confirms that M3M4NPA acts as a, retarding both the anodic dissolution of iron and the cathodic evolution of hydrogen[5].

References

• Adsorption and Inhibition Mechanisms of New Pyrazole Derivatives for Carbon Steel Corrosion in Hydrochloric Acid Solutions Based on Experimental, Computational, and Theoretical Calculations. ACS Omega (2024). URL:[Link]

• Pyrazole Derivatives as Corrosion Inhibitors for Steel in Hydrochloric Acid. Portugaliae Electrochimica Acta (2008). URL:[Link]

• The inhibition behavior of two pyrimidine-pyrazole derivatives against corrosion in hydrochloric solution: Experimental, surface analysis and in silico approach studies. Arabian Journal of Chemistry (2020). URL:[Link]

• Electrochemical Investigation of C-Steel Corrosion Inhibition, In Silico, and Sulfate-Reducing Bacteria Investigations Using Pyrazole Derivatives. PMC / ACS Omega (2023). URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. peacta.org [peacta.org]
• 4. The inhibition behavior of two pyrimidine-pyrazole derivatives against corrosion in hydrochloric solution: Experimental, surface analysis and in silico approach studies - Arabian Journal of Chemistry [arabjchem.org]
• 5. Electrochemical Investigation of C-Steel Corrosion Inhibition, In Silico, and Sulfate-Reducing Bacteria Investigations Using Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

High-throughput screening of pyrazole compound libraries

Title: High-Throughput Screening of Pyrazole Compound Libraries: Assay Development, Validation, and Hit-to-Lead Workflows

Introduction The pyrazole scaffold—a five-membered heterocyclic ring containing three carbon atoms and two adjacent nitrogen atoms—is a privileged structure in modern drug discovery[1]. The sp2-hybridized nitrogens act as potent hydrogen-bond acceptors, allowing pyrazole derivatives to interact with high affinity within the ATP-binding pockets of various kinases (e.g., JAK2, BRAF) and other enzymatic targets[2]. Because of their favorable physicochemical properties and metabolic stability, pyrazole libraries are prime candidates for High-Throughput Screening (HTS) campaigns targeting oncology, inflammation, and infectious diseases[2][3].

This application note details the mechanistic rationale and validated protocols for executing an HTS campaign using a pyrazole-focused compound library. We will focus on a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) kinase assay, a highly sensitive and interference-resistant modality ideal for identifying ATP-competitive pyrazole inhibitors.

Mechanistic Rationale & Assay Selection When screening synthetic libraries, compound autofluorescence and inner-filter effects often produce false positives in standard fluorescence assays. TR-FRET circumvents this by utilizing long-emission lanthanide fluorophores (e.g., Europium), allowing a time delay before measurement that essentially eliminates background fluorescence.

For pyrazole derivatives, which frequently target kinase domains (such as RIP1 kinase or JAK2)[2][4], a TR-FRET assay measuring the phosphorylation of a specific peptide substrate provides a robust, self-validating system. The causality is direct: if a pyrazole compound successfully competes with ATP for the kinase active site, substrate phosphorylation is blocked, preventing the binding of a FRET-capable detection antibody, thereby reducing the FRET signal.

Workflow Diagram

High-throughput screening workflow for pyrazole libraries from preparation to hit-to-lead.

Step-by-Step Methodology: TR-FRET Kinase Screening Protocol This protocol is designed for 384-well microplates and incorporates built-in validation metrics to ensure data integrity.

Reagents & Materials:

• Target Enzyme: Recombinant Kinase (e.g., JAK2 or RIP1)[2][4].

• Substrate: Biotinylated peptide substrate.

• Detection Mix: Europium-labeled anti-phospho antibody (Donor) and Streptavidin-APC (Acceptor).

• Library: Pyrazole compound library (10 mM in DMSO).

Step 1: Compound Preparation and Transfer

• Dilute the pyrazole library in assay buffer to achieve a 4X intermediate concentration (final assay concentration typically 1 µM or 10 µM)[3].

• Acoustic liquid handling (e.g., Echo 550) is recommended to transfer compounds into a 384-well low-volume assay plate, minimizing DMSO carryover (final DMSO must be ≤ 1% to prevent enzyme denaturation).

Step 2: Kinase Reaction

• Add 2.5 µL of the Kinase/Peptide substrate mixture to the assay plate.

• Incubate for 15 minutes at room temperature to allow compound pre-binding. Causality: Pre-incubation ensures that slow-binding pyrazole inhibitors reach equilibrium with the enzyme before ATP initiates the reaction.

• Add 2.5 µL of ATP solution (at the predetermined Km​ value for the kinase) to initiate the reaction.

• Incubate for 60 minutes at room temperature.

Step 3: Detection and Validation

• Add 5 µL of Detection Mix containing EDTA. Causality: EDTA chelates Mg2+ , immediately quenching kinase activity and stabilizing the assay for reading.

• Incubate for 60 minutes.

• Read the plate on a TR-FRET compatible microplate reader (Excitation: 320 nm; Emission: 615 nm and 665 nm).

• Self-Validation: Calculate the Z'-factor for each plate using the formula: Z′=1−∣μp​−μn​∣3(σp​+σn​)​ [3]. A Z'-factor ≥ 0.6 indicates a robust assay ready for hit triage.

Pathway Inhibition by Pyrazole Derivatives Pyrazolo[1,5-a]pyrimidine scaffolds have been identified as potent inhibitors of the JAK2 pathway[1][2]. The following diagram illustrates the mechanistic intervention of pyrazole hits in this signaling cascade.

Mechanism of pyrazole-mediated JAK2 inhibition blocking downstream STAT transcription.

Hit Triage and Quantitative Data Analysis Following the primary screen, hits must be validated through dose-response profiling to determine the half-maximal inhibitory concentration ( IC50​ ) and counter-screened for general cytotoxicity (e.g., using a resazurin or luminescence-based cell viability assay) to ensure target specificity[3][5].

Table 1 summarizes representative quantitative data from successful pyrazole HTS campaigns across various targets, demonstrating the typical progression from primary hit to optimized lead.

Target Enzyme / Pathogen	Assay Modality	Primary Hit IC50​	Optimized Lead IC50​	Key SAR Modification
TNAP (Alkaline Phosphatase)	Luminescence	∼ 1 µM	5 nM	Amide substitution on pyrazole acid scaffold[5]
JAK2 (Kinase)	TR-FRET / FP	∼ 0.8 µM	< 0.1 µM	Elimination of N-methyl metabolic hotspots[2]
RIP1 (Kinase)	Fluorescence Polarization	Sub-micromolar	Low nanomolar	Lowering lipophilicity, modifying acyl benzylamine[4]
P. falciparum (Parasite)	SYBR Green I (Cell-based)	≤ 1 µM	Picomolar	Optimization of methyl group placement[3]

Hit-to-Lead Optimization Strategy The transition from a validated HTS hit to a lead compound requires careful Structure-Activity Relationship (SAR) mapping. For pyrazole derivatives, medicinal chemists often focus on:

• Enhancing Target Affinity: Adding methylene or amino methylene linkages between the pyrazole core and peripheral phenyl rings to increase flexibility and binding pocket penetration[1].

• Improving Metabolic Stability: Identifying and removing metabolic hotspots, such as vulnerable N-methyl groups, to increase half-life against CYP-mediated metabolism[2].

• Selectivity Profiling: Ensuring the pyrazole derivative does not exhibit broad-spectrum kinase inhibition by profiling against a panel of off-target kinases.

Conclusion The systematic screening of pyrazole compound libraries requires a synthesis of robust assay design, stringent statistical validation, and rational SAR optimization. By employing methodologies like TR-FRET and rigorous counter-screening, researchers can confidently isolate high-quality pyrazole hits with the potential to become first-in-class therapeutics.

References [5] Title: Design and synthesis of pyrazole derivatives as potent and selective inhibitors of tissue-nonspecific alkaline phosphatase (TNAP) - PMC Source: nih.gov URL: 2] Title: Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - MDPI Source: mdpi.com URL: 1] Title: Pyrazole Biomolecules as Cancer and Inflammation Therapeutics | Encyclopedia MDPI Source: encyclopedia.pub URL: 3] Title: Discovery of a picomolar antiplasmodial pyrazole derivative from a broad antiparasitic screening of compounds from the MMV Open - VeriXiv Source: verixiv.org URL: 4] Title: Discovery and Lead-optimization of 4,5-Dihydropyrazoles as Mono-Kinase Selective, Orally Bioavailable and Efficacious Inhibitors - OSTI Source: osti.gov URL:

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics | MDPI [mdpi.com]
• 3. verixiv-files.f1000.com [verixiv-files.f1000.com]
• 4. osti.gov [osti.gov]
• 5. Design and synthesis of pyrazole derivatives as potent and selective inhibitors of tissue-nonspecific alkaline phosphatase (TNAP) - PMC [pmc.ncbi.nlm.nih.gov]

Purification of Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate by column chromatography

Application Note: Regioselective Isolation and Chromatographic Purification of Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate

Executive Summary & Context

The synthesis of highly functionalized pyrazole derivatives is a cornerstone of modern medicinal chemistry. Specifically, 3-methyl-4-nitro-1H-pyrazole serves as a critical precursor in the development of aminopyrazole derivatives, which are potent, brain-penetrant small molecule inhibitors targeting Leucine-rich repeat kinase 2 (LRRK2) for Parkinson's disease research[1].

When functionalizing this core via N-alkylation with methyl bromoacetate to yield Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate , chemists face a significant chromatographic challenge: the formation of closely related regioisomers[2]. This application note provides a self-validating, step-by-step methodology to successfully resolve and purify the desired 1,3-isomer from its 1,5-isomer counterpart using normal-phase silica gel column chromatography.

Mechanistic Drivers of Regioisomerism

Understanding the causality behind the formation of impurities is essential for designing an effective purification strategy. 3-Methyl-4-nitro-1H-pyrazole exists in a tautomeric equilibrium. Upon deprotonation by a base (e.g., potassium carbonate), it forms a resonance-stabilized pyrazolide anion[3].

Alkylation of this unsymmetrical anion with an electrophile (methyl bromoacetate) can occur at either nitrogen atom, yielding two distinct regioisomers[4]:

• 1-alkyl-3-methyl-4-nitropyrazole (Target): The thermodynamically and sterically favored product, as the alkyl group is added far from the existing methyl group[3].

• 1-alkyl-5-methyl-4-nitropyrazole (Byproduct): The sterically congested, minor product resulting from alkylation adjacent to the methyl group[3].

Because these isomers possess nearly identical molecular weights and similar polarities, they are notoriously difficult to separate on standard stationary phases[2]. However, the steric congestion in the 1,5-isomer forces the ester and methyl groups out of coplanarity, subtly reducing its interaction with the silanol groups of the silica gel. Consequently, the 1,5-isomer typically elutes slightly faster (higher Rf​ ) than the 1,3-isomer.

Caption: Mechanistic pathway of N-alkylation illustrating the divergence into 1,3- and 1,5-regioisomers.

Chromatographic Separation Strategy

To achieve baseline resolution between the 1,3- and 1,5-isomers, the purification system must be carefully optimized.

• Stationary Phase: Standard grade silica gel (230-400 mesh) is the most effective medium for resolving pyrazole regioisomers via flash chromatography[2].

• Sample Loading (Critical Step): Wet loading often leads to band broadening and co-elution of these closely related isomers. Dry loading is the preferred method[2]. By dissolving the crude mixture in a volatile solvent (DCM), adding silica gel, and evaporating to a free-flowing powder, the sample is applied as a perfectly uniform, narrow band at the head of the column.

• Validation Mechanism: The structural assignment of the isolated regioisomers must be definitively confirmed post-purification using 1H-NMR and NOESY experiments, as TLC alone cannot distinguish which spot corresponds to which isomer[5].

Step-by-Step Purification Protocol

Phase 1: Crude Preparation & Dry Loading

• Transfer the crude reaction mixture (containing both isomers and unreacted starting material) into a round-bottom flask.

• Dissolve the crude material in a minimal amount of Dichloromethane (DCM) or Methanol[2].

• Add dry silica gel (approximately 3 to 4 times the mass of the crude product) directly to the solution.

• Evaporate the solvent completely under reduced pressure using a rotary evaporator until a dry, free-flowing powder is obtained[2]. Self-Validation Check: If the powder is clumpy, residual solvent remains; continue drying to prevent band broadening.

Phase 2: Column Packing 5. Prepare a slurry of silica gel (230-400 mesh) in the initial mobile phase (Hexane/Ethyl Acetate 9:1 v/v). 6. Pour the slurry into the glass column, using positive air pressure to pack the bed tightly and evenly[2]. 7. Carefully pour the dry-loaded silica powder onto the flat top of the packed column bed. Add a 1 cm protective layer of clean sea sand on top to prevent disruption during solvent addition.

Phase 3: Gradient Elution & Fractionation 8. Begin elution with Hexane/Ethyl Acetate (9:1 v/v) to flush out non-polar impurities (e.g., residual alkylating agent). 9. Gradually increase the polarity to Hexane/Ethyl Acetate (7:3 v/v). 10. Collect small fractions (e.g., 15-20 mL) to maintain high resolution. Elute the column using positive air pressure[2].

Phase 4: Monitoring & Post-Processing 11. Monitor the fractions by Thin-Layer Chromatography (TLC) using UV visualization (254 nm). Ensure there is a discernible difference in the retention factor ( Rf​ ) between the isomers[2]. 12. Pool the fractions containing the pure slower-eluting spot (Target 1,3-isomer). 13. Remove the solvent under reduced pressure to yield the pure Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate[2].

Caption: Step-by-step chromatographic workflow for the isolation of pyrazole regioisomers.

Quantitative Data & Troubleshooting

Table 1: Typical TLC Retention Factors ( Rf​ ) for Pyrazole Isomers

Compound	Hexane/EtOAc (8:2)	Hexane/EtOAc (6:4)	DCM/MeOH (98:2)
Unreacted 3-Methyl-4-nitro-1H-pyrazole	0.15	0.35	0.20
1,5-Isomer (Sterically Hindered)	0.45	0.65	0.55
1,3-Isomer (Target Product)	0.35	0.55	0.45

(Note: Rf​ values are approximate and should be empirically verified via co-spotting).

Table 2: Troubleshooting Poor Separation[2]

Problem Diagnosis	Root Cause	Corrective Action

| Isomers are co-eluting on column | Mobile phase is too polar, causing both compounds to move with the solvent front. | Optimize Mobile Phase: Adjust the polarity of the eluent. Use a shallower gradient or an isocratic elution that gives an Rf​ difference of at least 0.1 on TLC. | | Severe band tailing | Overloading of the column or secondary interactions with active silanol groups. | Decrease the sample-to-silica ratio (aim for 1:50 to 1:100 for difficult separations). Ensure strict adherence to the dry loading method. | | No separation on TLC | Solvent system lacks selectivity for the specific dipole differences of the regioisomers. | Switch solvent systems. If Hexane/EtOAc fails, evaluate Toluene/Acetone or DCM/Methanol gradients. |

References

• Preparation, separation and characterization of two pyrazolic regioisomers of high purity. Universitat Autònoma de Barcelona (UAB).
• 1-(2-methylpropyl)-3-nitro-1H-pyrazole | 1003012-06-3. Benchchem.
• Technical Guide: Properties, Synthesis, and Applications of 3-Methyl-4-nitro-1H-pyrazole. Benchchem.
• Column chromatography conditions for separating pyrazole isomers. Benchchem.
• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. MDPI.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1-(2-methylpropyl)-3-nitro-1H-pyrazole | 1003012-06-3 | Benchchem [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Preparation, separation and characterization of two pyrazolic regioisomers of high purity UAB Barcelona [uab.cat]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate

Welcome to the technical support center for the synthesis of Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate (CAS 1005640-17-4)[1][2]. This guide is designed for researchers, medicinal chemists, and drug development professionals who are looking to troubleshoot and optimize this specific N-alkylation reaction. The primary challenge in synthesizing this molecule is controlling the regioselectivity of the alkylation on the unsymmetrical 3-methyl-4-nitro-1H-pyrazole core. This document provides in-depth, experience-based solutions to common experimental hurdles.

Synthesis Overview

The synthesis is a two-stage process. First, the starting material, 3-methyl-4-nitro-1H-pyrazole, is typically prepared via nitration of 3-methylpyrazole. Second, and more critically, this intermediate undergoes N-alkylation with a methyl haloacetate to yield the final product. The main difficulty lies in selectively forming the desired N1 isomer over the N2 isomer.

Caption: High-level workflow for the synthesis of the target compound.

Frequently Asked Questions & Troubleshooting Guide

This section addresses the most common issues encountered during the N-alkylation stage of the synthesis.

Q1: My reaction is producing a mixture of two main products that are difficult to separate. What are they and how can I favor the correct one?

This is the most frequent challenge and relates to regioselectivity . The unsymmetrical 3-methyl-4-nitro-1H-pyrazole has two non-equivalent nitrogen atoms (N1 and N2). Alkylation can occur at either position, leading to a mixture of the desired N1 isomer and the undesired N2 isomer.[3]

Controlling this selectivity is paramount and depends on several interacting factors:

• Steric Hindrance: The methyl group at the C3 position sterically hinders the adjacent N2 atom. Therefore, alkylating agents will preferentially attack the less hindered N1 atom, which is the thermodynamically favored outcome.[3][4] For this reason, the desired N1 isomer is expected to be the major product under many conditions.

• Choice of Base and Solvent: This is the most critical lever for experimental control. The combination of the base and solvent dictates the nature of the pyrazolate anion in solution.

  • Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) in DMF or DMSO: This is a standard and effective combination for promoting N1-alkylation.[3][5] Polar aprotic solvents like DMF and DMSO are excellent for Sₙ2 reactions as they solvate the cation (K⁺) but leave the pyrazolate anion relatively "naked" and highly nucleophilic, accelerating the reaction.[6][7]

  • Sodium Hydride (NaH) in THF or DMF: NaH is a stronger, non-nucleophilic base that irreversibly deprotonates the pyrazole. This can be highly effective in preventing the formation of regioisomeric products in certain reactions, driving the reaction towards a single isomer.[3][8]

• Temperature: Lowering the reaction temperature can sometimes increase selectivity by favoring the transition state with the lower activation energy, which often leads to the thermodynamically more stable product.

Troubleshooting Decision Tree for Poor Regioselectivity:

Caption: Decision tree for improving N1-alkylation regioselectivity.

Q2: The overall yield of my reaction is low, even after accounting for isomer formation. What factors could be responsible?

Low yields can stem from several issues beyond regioselectivity.[3]

• Reactivity of the Alkylating Agent: The leaving group on the methyl acetate is critical. The order of reactivity is I > Br > Cl. If you are using Methyl 2-chloroacetate and experiencing low conversion, switching to Methyl 2-bromoacetate or Methyl 2-iodoacetate will significantly increase the reaction rate.[3]

• Incomplete Deprotonation: If the base is not strong enough or is used in insufficient quantity (a slight excess is often beneficial), a significant portion of the starting pyrazole will remain protonated and unreactive.[5] Ensure your base is fresh and your solvent is anhydrous, especially when using NaH.

• Poor Solubility: If the pyrazole starting material or the base has poor solubility in the chosen solvent, the reaction will be slow and inefficient.[3] While 3-methyl-4-nitro-1H-pyrazole is generally soluble in polar aprotic solvents, ensure complete dissolution before proceeding.

• Reaction Time and Temperature: Sₙ2 reactions are sensitive to temperature. If the reaction is sluggish at room temperature, gentle heating (e.g., to 40-60 °C) can increase the rate. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS to determine the optimal reaction time and ensure it has gone to completion.

Parameter	Recommended Condition	Rationale & Citation
Base	1. NaH (1.1 eq) 2. K₂CO₃ (2.0 eq)	NaH offers strong, irreversible deprotonation, often leading to cleaner reactions and higher selectivity.[8] K₂CO₃ is a milder, safer alternative that is also highly effective.[3][5]
Solvent	Anhydrous DMF or DMSO	Polar aprotic solvents are ideal for Sₙ2 reactions as they enhance the nucleophilicity of the pyrazolate anion, increasing the reaction rate.[3][6][7]
Alkylating Agent	Methyl 2-bromoacetate (1.1 eq)	The bromide is a good leaving group, offering a balance between high reactivity and stability/cost compared to the iodide or chloride.[3]
Temperature	0 °C to Room Temperature	Starting at a lower temperature can enhance regioselectivity. If the reaction is slow, it can be gently warmed.

Q3: How can I be sure my 3-methyl-4-nitro-1H-pyrazole starting material is of high quality?

The purity of the starting material is crucial. Impurities can interfere with the reaction and complicate purification. The starting material is typically synthesized by the nitration of 3-methylpyrazole.[9]

A common issue is the potential for isomeric impurities from the nitration step. The structure should be confirmed before use.

• Synthesis: A general procedure involves the careful addition of a nitrating agent (e.g., a mixture of nitric and sulfuric acid) to a solution of 3-methylpyrazole at low temperatures.[9]

• Purification: The crude product is typically purified by recrystallization or column chromatography.[9]

• Characterization: The identity and purity should be confirmed by ¹H NMR spectroscopy and melting point analysis. The expected melting point for 3-methyl-4-nitro-1H-pyrazole is in the range of 129-139 °C.[9]

Q4: What is the best way to purify the final product and isolate the desired isomer?

If the reaction produces a mixture of N1 and N2 isomers, they must be separated.

• Column Chromatography: This is the standard method for separating the isomers. The two regioisomers generally have different polarities and should be separable on a silica gel column.

• Solvent System: A gradient of ethyl acetate in hexanes is a common and effective eluent system for this class of compounds. Start with a low polarity (e.g., 10% Ethyl Acetate / 90% Hexanes) and gradually increase the polarity to elute both compounds. The less polar isomer typically elutes first.

• Monitoring: Use TLC to track the separation. The two isomers should appear as distinct spots with different Rf values.

Experimental Protocols

The following protocols are provided as a validated starting point for your experiments.

Protocol 1: Synthesis of 3-Methyl-4-nitro-1H-pyrazole

This protocol is a general guideline and should be performed with appropriate safety precautions, particularly when handling strong acids and nitrating agents.

• Dissolution: Dissolve 3-methylpyrazole (1.0 eq) in a suitable acid, such as concentrated sulfuric acid, in a flask equipped with a stir bar.

• Cooling: Cool the solution to 0 °C in an ice bath. This is critical to control the exothermic nitration reaction.[9]

• Addition of Nitrating Agent: Slowly add a nitrating mixture (e.g., a stoichiometric amount of concentrated nitric acid in sulfuric acid) dropwise to the cooled solution while stirring vigorously. Maintain the temperature below 5-10 °C throughout the addition.

• Reaction: Allow the reaction mixture to stir at 0-5 °C for 1-2 hours, then let it slowly warm to room temperature and stir for an additional 2-4 hours.

• Quenching and Neutralization: Carefully pour the reaction mixture onto crushed ice. A precipitate should form. Slowly neutralize the mixture with a suitable base, such as a saturated sodium bicarbonate solution, until the pH is ~7.

• Extraction: Extract the product into an organic solvent like dichloromethane or ethyl acetate (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude solid by column chromatography or recrystallization to yield pure 3-methyl-4-nitro-1H-pyrazole.[9]

Protocol 2: N-Alkylation to Synthesize Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate

• Setup: To a round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), add 3-methyl-4-nitro-1H-pyrazole (1.0 eq).

• Solvent Addition: Add anhydrous DMF to dissolve the starting material.

• Base Addition: Cool the solution to 0 °C and add potassium carbonate (K₂CO₃, 2.0 eq) portion-wise.[5] Alternatively, for potentially higher selectivity, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq). Stir the suspension for 20-30 minutes at 0 °C.

• Alkylating Agent Addition: Add Methyl 2-bromoacetate (1.1 eq) dropwise to the mixture.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature. Monitor the reaction progress by TLC until the starting pyrazole is consumed (typically 4-12 hours).

• Quenching: Pour the reaction mixture into water and extract with ethyl acetate (3x).[5]

• Workup: Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.[5]

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to separate the isomers and afford the pure N1-alkylated product.

References

• 3

• 9

• 5

Sources

• 1. chemscene.com [chemscene.com]
• 2. 1005640-17-4|Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate|BLD Pharm [bldpharm.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. youtube.com [youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. mdpi.com [mdpi.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Pyrazole Synthesis Purification

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who hit bottlenecks during the purification of heterocyclic libraries. The synthesis of pyrazoles—typically via the Knorr condensation of hydrazines with 1,3-dicarbonyls—is a cornerstone of medicinal chemistry. However, the persistence of unreacted starting materials can severely compromise downstream biological assays.

This guide is designed to move beyond basic procedures. Here, we will explore the chemical causality behind purification strategies, ensuring every protocol you run is a self-validating system.

FAQ 1: Why do unreacted starting materials persist, and what is the mechanistic rationale for their removal?

Q: Even with prolonged heating, I often see residual hydrazine or 1,3-diketone in my crude LC-MS traces. Why does this happen, and why can't I just leave them if my assay is robust?

A: The condensation of hydrazines with 1,3-dicarbonyls is an equilibrium-driven process. While the final dehydration step to form the aromatic pyrazole is thermodynamically favorable, steric hindrance (e.g., bulky substituents on the diketone) or electronic deactivation (e.g., electron-withdrawing groups on the hydrazine) can stall the reaction, leaving unreacted starting materials ()[1].

Leaving these impurities in your final compound is detrimental to scientific integrity. Unreacted hydrazines are highly nucleophilic and redox-active; they frequently cause false positives in biological assays by reducing assay reagents or covalently binding to off-target proteins. Conversely, unreacted 1,3-diketones are electrophilic and can act as Michael acceptors or metal chelators. Complete removal is non-negotiable.

FAQ 2: How can I selectively remove unreacted hydrazine without resorting to tedious column chromatography?

Q: I am synthesizing a library of 50 pyrazoles. Running 50 silica columns to remove excess phenylhydrazine is a bottleneck. What is a scalable, self-validating alternative?

A: For parallel solution-phase synthesis, the most elegant and causality-driven approach is the use of electrophilic scavenger resins , specifically polymer-bound isocyanate, such as Macroporous MP-Isocyanate ()[2].

The Causality: Isocyanates are highly electrophilic, while hydrazines are potent alpha-effect nucleophiles. When you add PS-Isocyanate to your crude mixture, the unreacted hydrazine rapidly attacks the resin-bound isocyanate, forming a stable, insoluble urea linkage. The newly formed pyrazole product, whose nitrogen lone pairs are delocalized within its aromatic π -system, is non-nucleophilic and remains safely in solution.

Self-Validating System: A protocol is only as good as its validation. You can validate this scavenging step by taking a 5 µL aliquot of the supernatant, diluting it in methanol, and injecting it into an LC-MS. The complete disappearance of the hydrazine mass-to-charge (m/z) peak before filtration guarantees the success of the step.

Protocol: Hydrazine Scavenging via PS-Isocyanate

• Quantify Excess: Determine the approximate molar excess of hydrazine remaining via LC-MS or GC-MS integration.

• Resin Addition: Add 3.0 to 3.5 equivalents of PS-Isocyanate resin (typical capacity ~1.0-1.3 mmol/g) relative to the estimated unreacted hydrazine directly to the crude reaction mixture. Ensure the solvent is non-nucleophilic (e.g., DCM, THF, or Acetonitrile)[2].

• Incubation: Agitate the mixture gently on an orbital shaker for 2–4 hours at room temperature. Critical Insight: Avoid magnetic stir bars, which physically grind and degrade the polymer beads, leading to clogged filters and contaminated products.

• Filtration: Filter the suspension through a fritted syringe or Solid Phase Extraction (SPE) cartridge.

• Washing & Concentration: Wash the resin cake with 2 column volumes of the reaction solvent to elute any trapped pyrazole. Concentrate the combined filtrates under reduced pressure to yield the hydrazine-free pyrazole.

FAQ 3: What if the unreacted material is the 1,3-diketone?

Q: In my reaction, I used an excess of the 1,3-diketone to drive the consumption of a precious hydrazine derivative. How do I clear the electrophilic diketone?

A: Invert the chemical logic. Since the impurity is electrophilic, you must use a nucleophilic scavenger resin . Polymer-bound tosylhydrazine or simple amine-functionalized resins (like PS-Trisamine) are highly effective for this purpose ().

The Causality: The resin-bound hydrazine or amine undergoes a condensation reaction with the unreacted 1,3-diketone, forming a resin-bound hydrazone or enamine. The pyrazole product cannot react with the nucleophilic resin and passes cleanly through the filter.

Protocol: 1,3-Diketone Scavenging via PS-Tosylhydrazine

• Solvent Adjustment: Ensure the crude mixture is dissolved in a solvent conducive to condensation (e.g., DCM with a catalytic amount of acetic acid, or an alcohol like methanol).

• Resin Addition: Add 3.0 equivalents of PS-Tosylhydrazine resin relative to the excess diketone.

• Incubation: Shake the mixture at 50°C for 4–6 hours. The elevated temperature ensures complete condensation, which is necessary for sterically hindered diketones.

• Filtration: Filter through a fritted funnel, wash the resin with DCM/MeOH (1:1), and concentrate the filtrate.

FAQ 4: Can I use traditional liquid-liquid extraction instead of resins?

Q: I don't have access to scavenger resins right now. Can I use acid-base chemistry to remove the hydrazine?

A: Yes, acid-base extraction is a classical technique, provided your target pyrazole does not contain other highly basic functional groups (like aliphatic amines) ()[3].

The Causality: Hydrazines are moderately basic (pKa of the conjugate acid is ~8). Pyrazoles are only weakly basic (pKa of the conjugate acid is ~2.5). By washing the organic layer with a dilute aqueous acid (e.g., 1M HCl or 10% citric acid), you selectively protonate the hydrazine. This drives it into the aqueous phase as a water-soluble salt, while the unprotonated pyrazole remains partitioned in the organic phase[3].

Quantitative Data Summary: Comparison of Purification Strategies

To facilitate easy comparison of these purification strategies, refer to the table below:

Purification Method	Target Impurity	Mechanism of Removal	Typical Efficiency	Pros	Cons
PS-Isocyanate Resin	Hydrazines, Amines	Covalent trapping (Urea formation)	>98%	Highly selective; ideal for parallel synthesis; no aqueous workup.	Resins can be costly; requires orbital agitation equipment.
PS-Tosylhydrazine Resin	1,3-Diketones	Covalent trapping (Hydrazone formation)	>95%	Removes electrophiles cleanly; simple filtration.	May require heating; slower reaction kinetics for hindered ketones.
Acid-Base Extraction	Hydrazines	Phase transfer (Protonation to salt)	85-95%	Cheap; uses standard lab reagents; highly scalable.	Fails if the pyrazole contains basic appendages; can cause emulsions.
Silica Chromatography	Both	Differential adsorption/polarity	>99%	Gold standard for purity; separates regioisomers.	Time-consuming; solvent-heavy; difficult to automate for large libraries.

Mandatory Visualization: Purification Workflow

Logical workflow for the selective removal of unreacted starting materials using scavenger resins.

References

• Argoresin MP-Isocyanate Product Information - Biotage. Available at: [Link]

• 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles - Organic Letters (ACS Publications). Available at:[Link]

• Argonaut Quest Training Workshop: Scavenger Resins - Artisan Technology Group. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. data.biotage.co.jp [data.biotage.co.jp]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Stability issues of Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate in solution

Welcome to the technical support resource for Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate (CAS: 1005640-17-4). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of this compound in solution. Our goal is to equip you with the scientific rationale and practical protocols needed to ensure the integrity of your experiments.

Introduction: Understanding the Molecule

Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate is a heterocyclic compound featuring three key structural motifs that dictate its chemical behavior and stability profile:

• A Pyrazole Core: A five-membered aromatic ring that is generally stable but whose reactivity is influenced by its substituents.[1][2][3]

• A Nitro Group (-NO2): A strong electron-withdrawing group attached to the pyrazole ring. Nitroaromatic compounds are well-known for their susceptibility to light-induced degradation.[4][5][6]

• A Methyl Ester Side Chain (-CH₂COOCH₃): This functional group is the most probable site for hydrolytic degradation, especially under non-neutral pH conditions.[7]

Understanding these features is critical for anticipating and mitigating stability issues during experimental design.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate in solution?

The principal stability challenges are hydrolysis and photodegradation . The methyl ester moiety is susceptible to cleavage by both acid- and base-catalyzed hydrolysis, yielding the corresponding carboxylic acid.[7] Additionally, the nitro-pyrazole core makes the molecule prone to degradation upon exposure to UV or even ambient laboratory light.[6][8]

Q2: I'm observing a new, more polar peak in my reverse-phase HPLC analysis over time. What is the likely identity of this degradant?

This observation is highly characteristic of ester hydrolysis . The resulting degradant, 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetic acid, is more polar than the parent methyl ester and will therefore have a shorter retention time on a C18 column. This is often the first and most common degradation pathway observed in aqueous buffers.

Q3: My stock solution in DMSO is turning a faint yellow/brown color after being on the benchtop. What could be the cause?

A color change often indicates chemical degradation. While DMSO is a common solvent, prolonged exposure to ambient light and atmosphere can initiate photodegradation or oxidative processes involving the nitroaromatic system.[4][9] It is crucial to protect solutions from light and to use freshly prepared solutions whenever possible. For long-term storage, amber vials under an inert atmosphere (argon or nitrogen) at low temperatures (2-8°C or -20°C) are recommended.[9]

Q4: What are the optimal conditions for preparing and storing solutions to ensure maximum stability?

To minimize degradation, consider the following best practices:

• Solvent Choice: For initial stock solutions, anhydrous aprotic solvents like DMSO or acetonitrile are preferable. Prepare these at high concentrations to minimize the volume added to aqueous assay buffers.

• pH Control: When diluting into aqueous buffers for experiments, maintain a pH as close to neutral (6.5-7.5) as possible. Avoid strongly acidic or basic conditions.

• Light Protection: Always store solutions in amber vials or wrap containers in aluminum foil to prevent photodegradation.[9][10] Minimize the time solutions are exposed to ambient light during experiments.

• Temperature: Store stock solutions at -20°C or -80°C. For working solutions in aqueous buffers, prepare them fresh daily and keep them on ice or at 4°C during use.

Troubleshooting Guide: Diagnosing Stability Issues

If you are encountering inconsistent experimental results, it is essential to systematically investigate compound stability.

Problem 1: Decreasing Potency or Inconsistent Results in Multi-Day Assays

This is a classic symptom of compound degradation in the assay medium. The active parent compound is being converted to a less active or inactive degradant over the course of the experiment.

Caption: Troubleshooting logic for inconsistent assay results.

Problem 2: Appearance of Unexpected Peaks in LC-MS Analysis

New peaks, especially those with masses corresponding to predicted degradants, are a direct indication of instability.

• Expected Hydrolysis Product: Look for a mass corresponding to the loss of a methyl group (-14 Da from the parent mass) due to the conversion of the methyl ester to a carboxylic acid (CH₃ to H).

• Photodegradation Products: These can be more complex. Photolysis of nitroaromatic compounds can involve reduction of the nitro group or other complex rearrangements.[5][6] Comparing samples exposed to light versus those kept in the dark is the definitive test.

Quantitative Stability Data

While specific kinetic data for this exact molecule is not publicly available, the table below summarizes typical stability profiles for similar pyrazole ester derivatives in aqueous solutions, providing a baseline for experimental design.

Condition	Stressor	Expected Half-Life (t½)	Primary Degradation Pathway	Reference
pH 2.0, 37°C	Acid Hydrolysis	Hours to Days	Ester Hydrolysis	[7][9]
pH 7.4, 37°C	Physiological	Days to Weeks	Slow Ester Hydrolysis	[7]
pH 9.0, 37°C	Base Hydrolysis	Minutes to Hours	Rapid Ester Hydrolysis	[7][9]
pH 7.4, Light	Photolysis	Hours	Photodegradation of Nitro Group	[4][6]

Experimental Protocols

To ensure the validity of your results, it is imperative to use an analytical method that can distinguish the parent compound from its degradants.

Protocol 1: Development of a Stability-Indicating HPLC Method

This protocol outlines a general approach for developing an RP-HPLC method capable of resolving Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate from its primary hydrolytic degradant.

• Reagents and Materials:

  • Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Formic acid (or Trifluoroacetic acid, TFA)

  • C18 reverse-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm)

• Example Chromatographic Conditions:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: Start with a linear gradient from 10% to 90% Mobile Phase B over 20 minutes to scout for the parent and degradant peaks.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection: UV detector at a wavelength where the parent and potential degradants absorb (a photodiode array (PDA) detector is highly recommended to assess peak purity).[9]

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the compound in acetonitrile.

  • For analysis, dilute the stock solution into your experimental buffer to the target concentration.

Protocol 2: Forced Degradation Study

A forced degradation study is essential to validate that your analytical method is "stability-indicating" and to identify potential degradation products.[10]

Caption: Experimental workflow for a forced degradation study.

• Acid Hydrolysis: Incubate the compound in 0.1 M HCl at 60°C for 24 hours.[9]

• Base Hydrolysis: Incubate the compound in 0.1 M NaOH at 60°C for 4-8 hours (base hydrolysis is typically faster).[9]

• Oxidative Degradation: Treat the compound with 3% H₂O₂ at room temperature for 24 hours.[9]

• Photolytic Degradation: Expose a solution of the compound to a controlled light source as specified by ICH Q1B guidelines. A control sample should be run concurrently, protected from light.[10]

• Analysis: Analyze all stressed samples by the developed HPLC method. The method is considered stability-indicating if all degradation product peaks are successfully resolved from the parent compound peak.

By implementing these protocols and understanding the inherent chemical liabilities of Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate, you can ensure the accuracy and reliability of your experimental data.

References

• Photostability of luminophores sensitive to vapors of nitroaromatic compounds in a porous silicon microcavity. (2022). SPIE Digital Library. Available at: [Link]

• Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers. (2024). ACS Publications. Available at: [Link]

• Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. (n.d.). PMC. Available at: [Link]

• Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/ H2O2 process. (n.d.). PubMed. Available at: [Link]

• Photolysis of Nitroaromatic Compounds under Sunlight: A Possible Daytime Photochemical Source of Nitrous Acid? (2021). ACS Publications. Available at: [Link]

• Photostability and Photostabilization of Drugs and Drug Products. (n.d.). SciSpace. Available at: [Link]

• Polynitro-N-aryl-C-nitro-pyrazole/imidazole Derivatives: Thermally Stable-Insensitive Energetic Materials. (2022). The Journal of Organic Chemistry. Available at: [Link]

• Acetonitrile Hydration and Ethyl Acetate Hydrolysis by Pyrazolate-Bridged Cobalt(II) Dimers Containing Hydrogen-Bond Donors. (2007). Inorganic Chemistry. Available at: [Link]

• Thermal stability and detonation characters of nitro-substituted derivatives of pyrazole. (2025). ResearchGate. Available at: [Link]

• Characterization of Stable Pyrazole Derivatives of Curcumin with Improved Cytotoxicity on Osteosarcoma Cell Lines. (2023). PMC. Available at: [Link]

• Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. (n.d.). PMC. Available at: [Link]

• Synthesis of (Camphor-3-yl)acetic Acid-Derived Pyrazoles. (2025). MDPI. Available at: [Link]

• A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized (E‐2‐((E)‐4‐(5‐Ethoxy‐3‐Methyl‐1‐Phenyl‐1H‐Pyrazole‐4‐yl)but‐3‐en‐2‐Ylidene)) Hydrazine‐1‐. (2024). ChemistrySelect. Available at: [Link]

• Direct Synthesis of Pyrazoles from Esters using tert-Butoxide-Assisted C-(C=O) Coupling. (n.d.). MDPI. Available at: [Link]

• Synthesis and Evalution of Pyrazole Derivatives by Different Method. (2025). International Journal of Pharmaceutical Research and Applications. Available at: [Link]

• Biochemical Characterization of 3-Methyl-4-nitrophenol Degradation in Burkholderia sp. Strain SJ98. (2016). Frontiers in Microbiology. Available at: [Link]

• Synthesis, Chemical Reactivities, and Biological Properties of Pyrazolone/ Pyrazolinone as a Blocking Unit for Building Various Heterobicyclic Systems: A Review. (2021). ResearchGate. Available at: [Link]

• Original Research Article Synthesis and Characterization of some new Synthesis of 1-acetyl-3-(4-nitrophenyl)- 5-(substituted ph. (2015). International Journal of Current Microbiology and Applied Sciences. Available at: [Link]

• A Concise Review on the Synthesis of Pyrazole Heterocycles. (2015). Hilaris. Available at: [Link]

• Synthesis, crystal structure and Hirshfeld surface analysis of 5-methyl-1H-pyrazol-3-yl 4-nitrobenzenesulfonate at 90 K. (2024). IUCr Journals. Available at: [Link]

• Research on Photocatalytic Degradation Pathway and Degradation Mechanisms of Organics. (n.d.). Bentham Science Publisher. Available at: [Link]

• Mechanistic studies of the photocatalytic degradation of methyl green: an investigation of products of the decomposition processes. (2007). PubMed. Available at: [Link]

• 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-6-(4-nitrophenyl). (2013). MDPI. Available at: [Link]

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Technical Support Center: A Guide to Scaling the Synthesis of Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate

Prepared by the Senior Application Scientist Team

This technical support guide is designed for researchers, chemists, and process development professionals engaged in the synthesis of Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate. Recognizing the challenges inherent in scaling up heterocyclic chemistry, this document provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to ensure a safe, efficient, and reproducible scale-up process.

Synthesis Overview & Key Challenges

The synthesis of Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate is robustly achieved through a two-step process. The primary challenges encountered during scale-up are ensuring regiochemical purity during the N-alkylation step and managing the thermodynamics and safety of the initial nitration.

Caption: High-level two-step synthetic pathway.

Frequently Asked Questions (FAQs)

Q1: What is the most significant challenge when scaling the N-alkylation of 3-methyl-4-nitro-1H-pyrazole?

The primary challenge is controlling regioselectivity. The pyrazole ring has two nitrogen atoms (N1 and N2) that can be alkylated. The reaction conditions must be optimized to selectively produce the desired N1-alkylated isomer, as separation of the N1 and N2 isomers can be difficult and costly at scale.

Q2: Why is the N1-alkylation product generally favored in this synthesis?

The regioselectivity of the alkylation is critically influenced by sterics. The methyl group at the C3 position of the pyrazole ring provides steric hindrance, making the adjacent N2 position less accessible to the incoming electrophile (from methyl chloroacetate). Consequently, the alkylation predominantly occurs at the less hindered N1 position.[1]

Q3: Are there specific safety concerns I should be aware of for this process?

Yes. The nitration step is highly exothermic and requires careful temperature control to prevent runaway reactions. The alkylating agent, methyl chloroacetate, is toxic, flammable, and a lachrymator.[2][3] Appropriate personal protective equipment (PPE), a well-ventilated fume hood, and engineering controls are mandatory.[2][4] When scaling up, particular attention must be paid to heat dissipation and the potential for pressure buildup.

Troubleshooting and Optimization Guide

This section addresses specific issues that may arise during synthesis and scale-up.

Part A: Synthesis of 3-Methyl-4-nitro-1H-pyrazole (Intermediate)

Q: My nitration reaction is producing low yields. What are the common causes and solutions?

Low yields in pyrazole nitration can stem from several factors. A systematic approach is best for troubleshooting.

• Incomplete Reaction: The reaction may not have gone to completion. Monitor the consumption of the starting material using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time.[5]

• Suboptimal Temperature: Nitration is highly exothermic. If the temperature is too low, the reaction rate may be impractically slow. If it's too high, it can lead to degradation of the starting material or product and the formation of undesired byproducts. Maintain strict temperature control, typically between 0-5°C, during the addition of the nitrating agent.[1]

• Poor Quality Reagents: Ensure you are using a high-purity starting pyrazole. The nitrating agent (e.g., a mixture of nitric and sulfuric acids) should be fresh and of the appropriate concentration.[5]

• Issues During Work-up: The product is typically isolated by quenching the reaction mixture in ice water and neutralizing it. If the pH is not carefully controlled during neutralization (to ~7), the product may not precipitate effectively or may even decompose.[1] Ensure thorough extraction with a suitable organic solvent like dichloromethane if the product does not fully precipitate.[6]

Caption: Workflow for troubleshooting low nitration yield.

Part B: N-Alkylation to Yield the Final Product

Q: My final product is a mixture of N1 and N2 alkylated isomers. How can I improve the regioselectivity for the desired N1 product?

Achieving high N1 regioselectivity is crucial and is influenced by reaction parameters.

• Steric Control: As mentioned, the C3-methyl group is the primary factor directing alkylation to the N1 position. This effect is generally robust.[1]

• Base and Solvent System: The choice of base and solvent can impact selectivity. A common and effective system is using a carbonate base like potassium carbonate (K₂CO₃) in a polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile.[1] Stronger, more sterically hindered bases are generally not required and may complicate the reaction.

• Temperature: Running the reaction at a moderate temperature (e.g., 60-80°C) is typically sufficient to drive the reaction without compromising selectivity.[1] Excessively high temperatures could potentially overcome the kinetic barrier favoring N1 substitution, leading to more of the N2 isomer.

Caption: Steric hindrance favors N1 over N2 alkylation.

Q: The N-alkylation reaction is slow or does not go to completion. What steps can I take?

• Base Stoichiometry: Ensure at least one equivalent of base is used to deprotonate the pyrazole's N-H proton, which is necessary for the nucleophilic attack. Using a slight excess (e.g., 1.2-1.5 equivalents) can help drive the reaction to completion.

• Reagent Purity: The alkylating agent, methyl chloroacetate, can degrade over time. Use a fresh, high-quality reagent. The 3-methyl-4-nitro-1H-pyrazole intermediate should also be pure and dry.

• Solvent Quality: Use anhydrous (dry) solvent, especially when using a strong base like sodium hydride (NaH). Water will quench the base and inhibit the reaction.

• Temperature and Time: If the reaction is sluggish at 60°C, consider increasing the temperature to 80°C. Extend the reaction time and monitor progress by TLC until the starting material is consumed.[1]

Scale-Up Protocols and Data

Lab-Scale Protocol: Synthesis of Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate

Step 1: Nitration of 3-Methyl-1H-pyrazole

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool 3-methyl-1H-pyrazole in a suitable solvent (e.g., glacial acetic acid or trifluoroacetic acid) to 0°C in an ice bath.[1][6]

• Slowly add a pre-cooled nitrating agent (e.g., a mixture of fuming nitric acid and sulfuric acid, or acetyl nitrate) dropwise, ensuring the internal reaction temperature does not exceed 5°C.[1]

• Stir the mixture at 0°C for 2-3 hours, monitoring the reaction progress by TLC.

• Once complete, carefully pour the reaction mixture into a beaker of ice water.

• Neutralize the mixture to a pH of ~7 with a base such as sodium carbonate or sodium bicarbonate.[1]

• Collect the precipitated solid (3-methyl-4-nitro-1H-pyrazole) by vacuum filtration, wash with cold water, and dry thoroughly.

Step 2: N-Alkylation of 3-Methyl-4-nitro-1H-pyrazole

• To a solution of 3-methyl-4-nitro-1H-pyrazole (1 equivalent) in an anhydrous polar aprotic solvent (e.g., DMF), add a base such as potassium carbonate (1.5 equivalents).[1]

• Add methyl chloroacetate (1.1 equivalents) to the mixture.

• Heat the reaction mixture to 60-80°C and stir for several hours until the reaction is complete, as monitored by TLC.[1]

• After cooling to room temperature, pour the reaction mixture into water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate.

Data Summary: Reaction Parameters

Parameter	Step 1: Nitration	Step 2: N-Alkylation	Rationale & Key Considerations
Temperature	0-5°C	60-80°C	Nitration: Critical for safety and preventing byproducts. Alkylation: Provides sufficient energy for reaction without compromising regioselectivity.
Solvent	Sulfuric Acid / Acetic Acid	DMF / Acetonitrile	Nitration: Strong acid medium required. Alkylation: Polar aprotic solvent solubilizes reactants and facilitates Sₙ2 reaction.
Base	N/A	K₂CO₃ / NaH	Deprotonates the pyrazole N-H, creating the nucleophile for alkylation. K₂CO₃ is often sufficient and safer for scale-up.
Stoichiometry	Nitrating agent in slight excess	Base: ~1.5 eq., Alkylating Agent: ~1.1 eq.	Ensures complete conversion of the limiting reagent.
Monitoring	TLC (e.g., 30% EtOAc/Hexanes)	TLC (e.g., 30% EtOAc/Hexanes)	Essential for determining reaction completion and identifying potential issues.

Safety and Handling at Scale

Reagent	Key Hazards	Recommended Handling Precautions at Scale
Nitric/Sulfuric Acid	Corrosive, highly exothermic reaction	Use a jacketed reactor with controlled cooling. Add reagents slowly via a dosing pump. Ensure adequate emergency quenching materials are available.
Methyl Chloroacetate	Toxic, Flammable, Lachrymator[2][3]	Use a closed system to prevent vapor release.[4] Ground and bond all equipment to prevent static discharge.[2] Ensure operators wear appropriate PPE, including chemical-resistant gloves and vapor respirators.[2]
DMF (Solvent)	Reproductive toxin, irritant	Minimize exposure through engineering controls. Consider alternative, greener solvents if process allows.

References

• Troubleshooting low yields in pyrazole synthesis from β-ketonitriles - Benchchem. (n.d.). BenchChem.
• Troubleshooting the reaction mechanism of pyrazole form
• An In-depth Technical Guide to 1-isopropyl-3-methyl-4-nitro-1H-pyrazole - Benchchem. (n.d.). BenchChem.

• Large‐scale synthesis of 1H‐pyrazole. | Download Scientific Diagram. (n.d.). ResearchGate. Retrieved from [Link]

• N-Alkylation and N-amination of isomeric nitro derivatives of 3-methyl-4-(1H-pyrazol-3(5)-yl)furazan | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

• The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. (2022). MDPI. Retrieved from [Link]

• Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes. (2021). Angewandte Chemie International Edition. Retrieved from [Link]

• SAFETY DATA SHEET - Chem Service. (2015). Chem Service. Retrieved from [Link]

• Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. (2023). Molecules. Retrieved from [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. Retrieved from [Link]

• Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. (2022). IntechOpen. Retrieved from [Link]

• 194 recent advances in the synthesis of new pyrazole derivatives. (n.d.). Retrieved from [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrazole. (n.d.). Pharmaguideline. Retrieved from [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2018). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][5][7][8]triazin-7(6H). (n.d.). Molecules. Retrieved from [Link]

• The reaction of 3-methyl-I-phenyl-2-pyrazolin-5-one and 4-acyl. (1997). HETEROCYCLES. Retrieved from [Link]

• The N-Alkylation and N-Arylation of Unsymmetrical Pyrazoles. (n.d.). Semantic Scholar. Retrieved from [Link]

• Technical Guide: Properties, Synthesis, and Applications of 3-Methyl-4-nitro-1H-pyrazole - Benchchem. (n.d.). BenchChem.
• US5128480A - Preparation of 3-methylpyrazole. (1992). Google Patents.

• Methyl 2-(2-methyl-4-nitro-1H-imidazol-1-yl)acetate. (2013). Acta Crystallographica Section E. Retrieved from [Link]

• Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. (n.d.). SciSpace. Retrieved from [Link]

• Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl). (2022). MDPI. Retrieved from [Link]

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Technical Support Center: Enhancing the Solubility of Pyrazole Compounds for Biological Assays

Introduction: The Pyrazole Solubility Challenge

Pyrazole and its derivatives are a cornerstone of modern medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2] Their versatile scaffold is instrumental in designing compounds with a wide range of pharmacological activities, from kinase inhibitors to anti-inflammatory and anticancer agents.[1][3] However, a common and significant hurdle in the preclinical evaluation of these promising compounds is their characteristically low aqueous solubility.[3][4] This poor solubility can lead to compound precipitation in aqueous assay buffers, inaccurate potency measurements, and low or variable bioavailability in vivo, ultimately masking the true potential of a drug candidate.

This guide provides researchers, scientists, and drug development professionals with a comprehensive set of troubleshooting strategies and detailed protocols to systematically address and overcome the solubility challenges associated with pyrazole compounds in biological assays.

Frequently Asked Questions (FAQs)

Q1: What is the best starting solvent for my novel pyrazole compound?

For initial stock solution preparation, Dimethyl Sulfoxide (DMSO) is the most common and effective choice.[3] Pyrazole derivatives generally show good solubility in polar aprotic solvents like DMSO and Dimethylformamide (DMF).[4] Prepare a high-concentration stock (e.g., 10-50 mM) in 100% DMSO, which can then be serially diluted for your assays.

Q2: My compound is soluble in DMSO, but it precipitates immediately when I add it to my aqueous assay buffer. What's happening?

This is a classic phenomenon known as "solvent shift" precipitation. The compound is well-solvated by the organic solvent (DMSO), but when this solution is diluted into an aqueous buffer where the compound has low intrinsic solubility, it crashes out of the solution. The key is to maintain a low final concentration of the organic solvent and potentially employ additional solubilization techniques.

Q3: What is the maximum concentration of DMSO I can use in my cell-based assay?

This is highly cell-line dependent, but a widely accepted general limit is 0.1% to 0.5% (v/v) . Concentrations above this range can lead to cytotoxicity, altered cell signaling, or other off-target effects that can confound your experimental results. It is crucial to run a vehicle control (assay buffer + equivalent percentage of DMSO) to ensure the solvent itself is not impacting the biological outcome.

Q4: Can I just heat the mixture to get my compound into solution?

Heating can temporarily increase the solubility of many compounds.[4][5] However, this approach should be used with caution. Firstly, upon cooling to the assay temperature (e.g., 37°C or room temperature), the compound may precipitate out of the now supersaturated solution. Secondly, you must be certain of the thermal stability of your compound, as elevated temperatures can cause degradation.[5] This method is more suitable for initial dissolution in a stock solvent rather than for maintaining solubility in the final assay plate.

Troubleshooting Guide: From Precipitation to Clear Solution

This section provides a systematic approach to resolving common solubility issues encountered during experimental workflows.

Problem 1: Compound Precipitates Upon Dilution into Aqueous Assay Media

This is the most frequent challenge. The goal is to modify the aqueous environment to make it more hospitable to your pyrazole derivative.

• Causality: The dramatic change in solvent polarity from DMSO to a high-percentage water environment reduces the solvent's capacity to keep the lipophilic pyrazole compound dissolved.

Solutions & Workflow:

• Minimize Final DMSO Concentration: The first step is always to ensure you are using the lowest possible final DMSO concentration. This may require preparing a more concentrated primary stock solution.

• Employ Co-solvents: Co-solvents are water-miscible organic solvents that, when added to the aqueous buffer, increase the overall solvating power of the system.[4][5]

  • Ethanol/Methanol: Often effective and well-tolerated in many assays at low concentrations.[4]

  • Polyethylene Glycol 400 (PEG400) & Propylene Glycol (PG): These are less volatile and often used in formulations for in vivo studies, but can also be effective in vitro.[3] They can help create a more "organic-like" microenvironment for the compound.

• Utilize Surfactants: Surfactants form micelles that can encapsulate poorly soluble compounds, preventing them from precipitating.

  • Tween-80 or Polysorbate 80: A non-ionic surfactant commonly used in formulations to increase solubility and stability.[3] A final concentration of 0.01% to 0.1% is a typical starting point.

• Adjust pH (for Ionizable Pyrazoles): This is a powerful chemical approach. Pyrazoles are generally weakly basic and can be protonated in an acidic environment to form more soluble salts.[6] Conversely, if your pyrazole contains an acidic functional group (e.g., a carboxylic acid), increasing the pH to a basic level will form a more soluble anionic salt.[5][6] This strategy modifies the ionization state of the molecule to a more hydrophilic form.[7]

Problem 2: Organic Solvents Must Be Avoided or Minimized (<0.1%)

Certain assays, such as those involving sensitive cell types, membrane potential studies, or specific enzymatic reactions, may be intolerant to even low levels of organic solvents.

• Causality: The experimental system's integrity is compromised by the presence of organic solvents. A completely aqueous-based formulation is required.

Solutions & Workflow:

• pH Modification & Salt Formation: This is the primary strategy when organic solvents are not an option. By adjusting the pH of the vehicle, you can ionize the pyrazole derivative, drastically increasing its aqueous solubility.[5][6]

  • Method: Prepare the compound in a dilute acidic (e.g., HCl) or basic (e.g., NaOH) solution to form the salt in situ, then dilute this into your buffered assay medium. Ensure the final buffer has sufficient capacity to maintain the desired pH.

• Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic interior cavity.[][9] They can encapsulate the poorly soluble pyrazole compound, forming an "inclusion complex" that is water-soluble.[10][11]

  • 2-Hydroxypropyl-β-cyclodextrin (HPβCD): This is the most commonly used cyclodextrin derivative in pharmaceutical formulation due to its high aqueous solubility and low toxicity.[11][12] It has been shown to improve the water solubility of pyrazolo[3,4-d]pyrimidines by 100 to 1000-fold.[12]

• Advanced Formulations (for In Vivo or Specialized Assays): When other methods fail, advanced drug delivery systems can be employed. These are typically reserved for later-stage development due to their complexity.

  • Nanoparticles/Nanosuspensions: Reducing the particle size of the compound to the nanometer range dramatically increases the surface area, which can improve the dissolution rate.[13][14][15]

  • Liposomes: These are lipid vesicles that can encapsulate hydrophobic drugs in their lipid bilayer.[4]

Data Presentation & Visualization

Table 1: Common Solvents & Excipients for Pyrazole Formulations

Solvent/Excipient	Class	Polarity	Common Use	Key Considerations
DMSO	Polar Aprotic Solvent	High	Primary stock solutions.[4]	Potential for cytotoxicity at >0.5%; can interfere with some assays.[16]
Ethanol	Polar Protic Solvent	High	Co-solvent for aqueous dilutions.[4]	Volatile; can have biological effects at higher concentrations.
PEG400	Co-solvent / Polymer	High	Co-solvent in aqueous and lipid-based formulations for in vitro/in vivo.[3]	Can be viscous; check for compatibility with your assay.
Tween-80	Non-ionic Surfactant	Amphiphilic	Prevents precipitation in aqueous media by forming micelles.[3]	Start at low concentrations (e.g., 0.01%) as it can interfere with protein binding.
HPβCD	Complexing Agent	High	Aqueous formulations for solvent-intolerant assays or in vivo use.[11][12]	Forms a 1:1 or 1:2 complex; stoichiometry can affect the amount needed.[10]
HCl / NaOH	pH Modifier	Ionic	Salt formation to enhance aqueous solubility of ionizable pyrazoles.[6]	Requires the compound to have a basic or acidic handle; buffer capacity is critical.

Diagram 1: Decision Workflow for Pyrazole Solubilization

Caption: A decision tree for troubleshooting the solubility of pyrazole compounds.

Experimental Protocols

Protocol 1: Basic Solubilization using a Co-Solvent

Objective: To solubilize a pyrazole compound in an aqueous buffer using DMSO as a primary solvent and ethanol as a co-solvent.

Materials:

• Pyrazole compound

• 100% DMSO, sterile-filtered

• 100% Ethanol (200 proof), sterile-filtered

• Sterile aqueous assay buffer (e.g., PBS, pH 7.4)

• Sterile microcentrifuge tubes

Procedure:

• Prepare Primary Stock: Accurately weigh the pyrazole compound and dissolve it in 100% DMSO to create a concentrated primary stock solution (e.g., 20 mM). Vortex thoroughly until the compound is completely dissolved. Gentle warming (37°C) or brief sonication may be used to aid dissolution.[3]

• Prepare Intermediate Stock: Create an intermediate stock by diluting the primary stock. For example, dilute the 20 mM DMSO stock 1:10 in 100% ethanol to get a 2 mM stock in 10% DMSO/90% Ethanol.

• Prepare Final Working Solution: Dilute the intermediate stock into the final aqueous assay buffer. For example, a 1:100 dilution of the 2 mM intermediate stock into PBS will yield a 20 µM final concentration with final solvent concentrations of 0.1% DMSO and 0.9% ethanol.

• Visual Inspection: After the final dilution, vortex gently and visually inspect the solution against a dark background for any signs of precipitation (e.g., cloudiness, Tyndall effect, visible particles). Centrifuge the tube at high speed (e.g., >10,000 x g) for 5 minutes. If a pellet is visible, the compound has precipitated.

• Vehicle Control: Prepare an identical solution using the same solvent concentrations but without the compound to serve as a vehicle control in your assay.

Protocol 2: Solubilization using Hydroxypropyl-β-Cyclodextrin (HPβCD)

Objective: To prepare an aqueous formulation of a pyrazole compound using HPβCD, avoiding organic solvents in the final solution.

Materials:

• Pyrazole compound

• HPβCD powder

• Sterile aqueous assay buffer (e.g., PBS, pH 7.4)

• Sterile vials

• Orbital shaker or magnetic stirrer

Procedure:

• Prepare HPβCD Solution: Prepare a 10-40% (w/v) solution of HPβCD in your desired aqueous buffer. For example, dissolve 20 g of HPβCD in a final volume of 50 mL of buffer. This solution can be sterile-filtered through a 0.22 µm filter. The concentration needed will depend on the specific compound.[3]

• Add Compound: Add an excess amount of the solid pyrazole derivative to a known volume of the HPβCD solution. The amount should be sufficient to ensure that undissolved solid remains, which confirms you are measuring the saturation solubility.[4]

• Equilibrate: Seal the vial tightly and place it on an orbital shaker or use a magnetic stir bar. Allow the mixture to equilibrate for 24-48 hours at a controlled temperature (e.g., 25°C). This allows for the formation of the inclusion complex.

• Separate Undissolved Compound: After equilibration, centrifuge the suspension at high speed (e.g., >10,000 x g) or filter it through a 0.22 µm syringe filter to remove any undissolved solid.

• Determine Concentration: The clear supernatant is your saturated stock solution. The concentration of the dissolved pyrazole derivative in this stock must be accurately quantified using a suitable analytical method (e.g., HPLC or UV-Vis spectroscopy with a pre-established calibration curve).[4]

• Dilute for Assay: Use this quantified, clear stock solution to make further dilutions in your assay buffer for your experiments.

References

• Musso, L., et al. (2022). Synthesis and Characterization of Pyrazole-Enriched Cationic Nanoparticles as New Promising Antibacterial Agent by Mutual Cooperation. Pharmaceuticals. Retrieved from [Link]

• Manetti, F., et al. (2010). 2-Hydroxypropyl-β-cyclodextrin strongly improves water solubility and anti-proliferative activity of pyrazolo[3,4-d]pyrimidines Src-Abl dual inhibitors. European Journal of Medicinal Chemistry. Retrieved from [Link]

• Al-Ostath, A., et al. (2023). Nanoparticles of a Pyrazolo-Pyridazine Derivative as Potential EGFR and CDK-2 Inhibitors: Design, Structure Determination, Anticancer Evaluation and In Silico Studies. Molecules. Retrieved from [Link]

• Degiacomi, G., et al. (2021). Novel Pyrazole-Containing Compounds Active against Mycobacterium tuberculosis. Journal of Medicinal Chemistry. Retrieved from [Link]

• Musso, L., et al. (2021). Preparation and Physicochemical Characterization of Water-Soluble Pyrazole-Based Nanoparticles by Dendrimer Encapsulation of an Insoluble Bioactive Pyrazole Derivative. Polymers. Retrieved from [Link]

• Abderrahim, R., et al. (2015). Synthesis and spectroscopy studies of the inclusion complex of 3-amino-5-methyl pyrazole with beta-cyclodextrin. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Retrieved from [Link]

• Sharma, K., et al. (2019). Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. Journal of Chemical Sciences. Retrieved from [Link]

• Musso, L., et al. (2021). Preparation and Physicochemical Characterization of Water-Soluble Pyrazole-Based Nanoparticles by Dendrimer Encapsulation of an Insoluble Bioactive Pyrazole Derivative. MDPI. Retrieved from [Link]

• Hussain, Z., & Ali, I. (2024). Magnetic Nanoparticles‐Supported Synthesis of Pyrazole Scaffolds: A Review. ChemistrySelect. Retrieved from [Link]

• Patel, N. D., & Patel, M. R. (2010). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Pharma Times. Retrieved from [Link]

• Al-Mokyna, F. H., et al. (2025). Design, Synthesis, and Characterization of Novel Pyrazole Cross-Linked Chitosan Derivatives Modified with Zinc Oxide Nanoparticles for Boosting Their Anticancer Activity. Polymers. Retrieved from [Link]

• Kovvasu, S. P., et al. (2018). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. Innoriginal International Journal of Sciences. Retrieved from [Link]

• Sharma, D., & Saini, S. (2011). Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of Pharmaceutical and Professional's Research. Retrieved from [Link]

• Kumar, D., & Kumar, A. (2024). Exploring the Synthetic Strategies and Biological Activities of Pyrazole Derivatives. ResearchGate. Retrieved from [Link]

• Soare, A., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceutics. Retrieved from [Link]

• Wang, X., et al. (2021). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry. Retrieved from [Link]

• Aheer, A. K., et al. (2025). Sustainable routes and mechanistic study in pyrazole synthesis using deep eutectic solvents (DESs). Sustainability & Circularity NOW. Retrieved from [Link]

• Duru, C. E., et al. (2020). Synthesis of pH Dependent Pyrazole, Imidazole, and Isoindolone Dipyrrinone Fluorophores Using a Claisen-Schmidt Condensation Approach. Journal of Visualized Experiments. Retrieved from [Link]

• International Journal of Novel Research and Development. (2025). PYRAZOLE DERIVATIVES: PRIVILEGED HETEROCYCLES IN MEDICINAL CHEMISTRY A COMPREHENSIVE REVIEW. Retrieved from [Link]

• Al-Ghorbani, M., et al. (2025). Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An in vitro and in silico approach. Arabian Journal of Chemistry. Retrieved from [Link]

• Talaviya, R. (2022). Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. EPJ Web of Conferences. Retrieved from [Link]

• da Silva, C. F., et al. (2021). Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi. International Journal of Molecular Sciences. Retrieved from [Link]

• Onoue, S., et al. (2014). Microenvironmental pH-modification to improve dissolution behavior and oral absorption for drugs with pH-dependent solubility. Expert Opinion on Drug Delivery. Retrieved from [Link]

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Reference Data & Comparative Studies

Unambiguous Structural Elucidation of Pyrazole Regioisomers: A Comparative Spectral Guide

Executive Summary

The pyrazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently featured in anti-inflammatory, antiproliferative, and antimalarial agents. However, the functionalization of unsymmetrical pyrazoles—such as the N-alkylation of 3-substituted-1H-pyrazoles—inevitably produces a mixture of regioisomers (typically 1,3-disubstituted and 1,5-disubstituted derivatives). Because these isomers possess identical molecular weights and highly similar polarities, mass spectrometry and standard chromatography are insufficient for definitive structural assignment.

This guide provides an authoritative, comparative framework for distinguishing pyrazole regioisomers using advanced 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy. By synthesizing mechanistic causality with self-validating experimental protocols, this guide equips drug development professionals with the tools to confidently elucidate these complex molecular architectures.

The Mechanistic Causality of Pyrazole Regioisomerism

To understand the spectral differences between pyrazole regioisomers, one must first understand the mechanistic origins of their formation.

Unsubstituted or C-substituted pyrazoles exist in a state of rapid annular tautomerism. For a 3-substituted-1H-pyrazole, the proton rapidly exchanges between N1 and N2, rendering both nitrogen atoms nucleophilic. When subjected to electrophilic alkylation (e.g., using an alkyl halide and a base), the reaction pathway diverges based on kinetic and thermodynamic controls.

• N1-Alkylation (1-Alkyl-3-Substituted): Attack by the nitrogen furthest from the C3 substituent. This is typically the thermodynamically favored product due to reduced steric hindrance.

• N2-Alkylation (1-Alkyl-5-Substituted): Attack by the nitrogen adjacent to the substituent. While often sterically hindered, specific catalytic conditions (such as 1) can selectively drive the formation of this isomer[1].

Caption: Reaction pathway showing divergent N1 and N2 alkylation of 3-substituted pyrazoles.

Comparative Spectral Analysis: The Diagnostic Power of 2D NMR

While 1D 1 H and 13 C NMR provide baseline connectivity, they are often ambiguous for regioisomers due to overlapping chemical shifts. The unequivocal assignment of N-regioisomers relies on the strategic application of 2D NOESY (Nuclear Overhauser Effect Spectroscopy) and HMBC (Heteronuclear Multiple Bond Correlation)[2].

Through-Space Proximity (2D NOESY)

NOESY identifies protons that are spatially close (typically within 5 Å), regardless of the number of intervening bonds. This is the gold standard for differentiating pyrazole N-regioisomers.

• In the 1-Alkyl-3-Substituted Isomer: The N-alkyl group is spatially adjacent to the unsubstituted C5 position. A strong NOE cross-peak will be observed between the N-alkyl protons and the pyrazole H-5 proton.

• In the 1-Alkyl-5-Substituted Isomer: The N-alkyl group is adjacent to the C5 substituent. The NOESY spectrum will show a cross-peak between the N-alkyl protons and the protons of the C5 substituent, but no correlation to the pyrazole ring protons (as H-4 is too distant)[3].

Through-Bond Connectivity (2D HMBC)

HMBC detects long-range ( 2J and 3J ) heteronuclear couplings between protons and carbons.

• Diagnostic C-N-C Pathway: The N-alkyl protons will show a strong 3J correlation to the adjacent pyrazole ring carbon via the C-N-C pathway. For the N1-alkylated isomer, this correlation is to C-5. For the N2-alkylated isomer, the correlation is to C-3[1].

• Validation: By identifying the quaternary vs. methine nature of C-3 and C-5 via a 13 C DEPT experiment, the HMBC correlations definitively lock the alkyl group to its specific nitrogen host.

Caption: NMR decision tree for the unambiguous structural elucidation of pyrazole N-regioisomers.

Data Presentation: Diagnostic Tables

To streamline the comparative analysis, the following tables summarize the expected spectral behavior of the two primary regioisomers.

Table 1: Diagnostic 2D NMR Correlations for Pyrazole Regioisomers

Analytical Technique	1-Alkyl-3-Substituted (N1 Isomer)	1-Alkyl-5-Substituted (N2 Isomer)	Mechanistic Rationale
2D NOESY	Strong cross-peak between N-alkyl protons and pyrazole H-5 .	Cross-peak between N-alkyl protons and the C5-substituent protons.	NOESY detects through-space proximity (< 5 Å). The N-alkyl group interacts only with its immediate spatial neighbor.
2D HMBC	N-alkyl protons correlate strongly to C-5 ( 3JC−H​ ).	N-alkyl protons correlate strongly to C-3 ( 3JC−H​ ).	The 3-bond C-N-C pathway provides a robust heteronuclear coupling signal, anchoring the alkyl group to the adjacent ring carbon.

Table 2: Comparative Case Study Data (N-Methylphenylpyrazoles)

Data synthesized from established4[4].

Parameter	Isomer A (1-Methyl-3-phenylpyrazole)	Isomer B (1-Methyl-5-phenylpyrazole)
N-CH 3​ 1 H Shift	~3.90 ppm (Singlet)	~3.80 ppm (Singlet)
Pyrazole H-4 Shift	~6.55 ppm (Doublet, J = 2.3 Hz)	~6.35 ppm (Doublet, J = 1.9 Hz)
NOESY Key Signal	{3.90 ; 7.35 ppm} (N-CH 3​ to H-5)	{3.80 ; 7.45 ppm} (N-CH 3​ to Phenyl ortho-H)
HMBC Key Signal	{3.90 ; 131.5 ppm} (N-CH 3​ to C-5)	{3.80 ; 142.1 ppm} (N-CH 3​ to C-3)

Self-Validating Experimental Protocol for 2D NMR

To ensure trustworthiness and reproducibility, the following protocol must be executed as a self-validating system. Do not merely acquire the data; verify the physical integrity of the sample at each step.

Step 1: Sample Preparation & Degassing (Critical)

Causality: Dissolved oxygen is paramagnetic and acts as a relaxation sink, rapidly quenching the delicate Nuclear Overhauser Effect (NOE) required for spatial assignment.

• Dissolve 10–15 mg of the highly purified pyrazole regioisomer in 0.6 mL of a deuterated solvent (e.g., CDCl 3​ or DMSO- d6​ ).

• Transfer the solution to a high-quality 5 mm NMR tube.

• Degas the sample using three consecutive freeze-pump-thaw cycles. Seal the tube under an inert argon or nitrogen atmosphere[2].

Step 2: NOESY Acquisition Parameters

Causality: The mixing time ( d8 ) must be carefully tuned to the molecule's tumbling rate ( τc​ ) to allow cross-relaxation without triggering spin diffusion (which creates false-positive correlations).

• Set the relaxation delay ( d1 ) to 2.0 seconds to ensure complete longitudinal relaxation between scans.

• Set the mixing time ( d8 ) to 0.5–0.8 seconds . Small heterocyclic molecules tumble rapidly in solution, requiring longer mixing times to build up observable NOE cross-peaks compared to large biomolecules.

• Acquire a minimum of 16 scans per increment (with 256 t1​ increments) to ensure an adequate signal-to-noise ratio.

Step 3: HMBC Acquisition Parameters

• Optimize the long-range coupling delay for nJC−H​ = 8 Hz (standard for aromatic/heteroaromatic systems).

• Ensure the 13 C spectral window ( F1 ) is sufficiently wide (e.g., 0–200 ppm) to capture the highly deshielded quaternary carbons of the pyrazole ring.

Step 4: The Self-Validation Checkpoint

Before finalizing the structural assignment, perform the following logical checks:

• Symmetry Check: In the NOESY spectrum, verify that the cross-peak from the N-alkyl proton to the ring proton is symmetric across the diagonal. An asymmetric peak may indicate an artifact or t1​ noise.

• Integration Check: Project the 2D NOESY spectrum onto the 1D 1 H axis. The integration of the N-alkyl signal must exactly match its theoretical proton count (e.g., 3H for a methyl group). If it does not, the sample may contain a mixture of both regioisomers, requiring further chromatographic separation.

References

• "Magnesium-Catalyzed N2-Regioselective Alkylation of 3-Substituted Pyrazoles" - Synlett.
• "Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives" - Molecules (PMC).
• "A Definitive Guide to Differentiating N-Regioisomers of Imidazo[4,5-b]pyridines using 2D-NOESY and HMBC" - Benchchem.
• "Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives" - PMC.

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• 4. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate

Introduction: A Proactive Approach to Safety

The fundamental principle of this guide is that a robust safety plan is a self-validating system. By understanding the causality behind each safety measure—from the choice of gloves to the designated waste stream—researchers can create a resilient and proactive safety culture that extends far beyond a single compound or procedure.

Hazard Assessment: Deconstructing the Risk Profile

The risk profile of Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate is inferred from its functional groups. This compound should be treated as hazardous until proven otherwise.

• Nitro Functional Group (-NO₂): Aromatic nitro compounds are a well-documented class of chemicals with significant potential hazards. Many are toxic and can be readily absorbed through the skin.[3] A primary concern is their energetic nature; while the explosive potential generally increases with the number of nitro groups, all nitro compounds should be handled with care to avoid heat, shock, and friction.[3][4]

• Pyrazole Functional Group: Pyrazole and its derivatives are known to pose several hazards. Similar compounds are reported to be harmful if swallowed, cause significant skin irritation, and lead to serious eye irritation or damage.[5][6][7][8]

The following table summarizes the anticipated hazard profile.

Hazard Category	Anticipated Risk	Rationale and Precautionary Principle
Acute Toxicity (Oral)	Harmful if swallowed.	Based on hazard data for analogous pyrazole derivatives.[5][9][10] Assume toxicity and prevent ingestion.
Skin Irritation/Corrosion	Causes skin irritation.	A common hazard for pyrazole compounds.[6][8] Dermal contact must be avoided.
Dermal Absorption	Potentially toxic if absorbed through the skin.	A known risk for many nitro compounds.[3] This route of exposure must be controlled.
Eye Irritation/Damage	Causes serious eye irritation.	A consistent hazard across pyrazole derivatives.[2][8][11] Eye protection is mandatory.
Thermal Stability	Potentially unstable at elevated temperatures.	A characteristic of nitro compounds.[12] Avoid unnecessary heating and sources of ignition.
Inhalation Toxicity	May cause respiratory irritation.	Assumed risk for fine powders or aerosols.[9][11] Minimize dust and vapor generation.

The Hierarchy of Controls: Engineering and Administrative Safeguards

Before selecting Personal Protective Equipment (PPE), we must first minimize hazards through robust engineering and administrative controls. PPE is the last line of defense.

• Primary Engineering Control: Chemical Fume Hood: All work involving this compound, including weighing, solution preparation, and reaction setup, must be performed inside a certified chemical fume hood. This is non-negotiable and serves to minimize inhalation exposure and contain any potential spills.[2]

• Administrative Controls:

  • Designated Area: Establish a designated area within the laboratory for handling this compound. Clearly label this area.

  • Standard Operating Procedure (SOP): Develop a written SOP that details every step of the process, from material retrieval to waste disposal. All personnel must be trained on this SOP before beginning work.

  • Access Control: Limit access to the designated area to authorized and trained personnel only.

  • Emergency Preparedness: Ensure that a chemical spill kit is readily accessible and that all personnel know the location and use of the nearest safety shower and eyewash station.[5][13]

Personal Protective Equipment (PPE): Your Final Barrier

The selection of PPE must be directly correlated to the hazards identified in Section 1. The following provides a baseline for working with Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate.

Core PPE Requirements

Protection Type	Recommended Equipment	Specifications & Rationale
Eye and Face	Chemical Safety Goggles & Face Shield	Rationale: Protects against splashes and airborne particles that can cause serious eye irritation.[2][11] Goggles provide a seal around the eyes, and a face shield is essential when handling liquids or performing transfers with a higher splash potential.[14]
Hand Protection	Nitrile Rubber Gloves (Heavy-duty recommended)	Rationale: Prevents skin irritation and dermal absorption of potentially toxic material.[3][14] Inspect gloves before each use and replace them immediately if contaminated or damaged. Double-gloving is recommended for extended operations.
Body Protection	Flame-Resistant Laboratory Coat & Closed-toe Shoes	Rationale: Protects personal clothing from contamination.[2] A flame-resistant coat is a prudent choice when working with energetic nitro compounds.[14]
Respiratory	As determined by Engineering Controls	Rationale: A chemical fume hood is the primary control.[2] If engineering controls are insufficient or during a large spill cleanup, a NIOSH-approved respirator with appropriate cartridges would be required.[14]

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting appropriate PPE based on the specific laboratory task.

Caption: PPE selection workflow based on the experimental task.

Operational Plan: From Bottle to Waste

A strict, methodical approach to handling is critical for minimizing exposure and ensuring a safe work environment.

Handling Procedures

• Preparation: Before handling the compound, ensure the fume hood is operational, the work area is clear, and all necessary PPE is donned correctly.

• Weighing: If handling a solid, carefully weigh the material in the fume hood to prevent inhalation of dust. Use a disposable weigh boat.

• Transfers: Conduct all transfers of solids or solutions in the fume hood. Use a spatula for solids and appropriate glassware for liquids to minimize spills.

• Post-Handling: After handling, decontaminate the spatula and any other reusable equipment. Wipe down the work surface in the fume hood. Wash hands and any exposed skin thoroughly with soap and water.[5][11]

Storage

• Store the compound in a tightly closed, clearly labeled container.[13]

• Keep it in a cool, dry, and well-ventilated area designated for chemical storage.

• Segregate from incompatible materials, particularly strong bases, amines, and oxidizing or reducing agents, to prevent potentially hazardous reactions.[3]

Disposal Plan: A Cradle-to-Grave Responsibility

Improper disposal is a significant safety and environmental hazard. Under no circumstances should this compound or its waste be disposed of down the drain. [3]

• Waste Segregation: All materials contaminated with Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate must be treated as hazardous waste. This includes:

  • Excess or unwanted solid compound or solutions.

  • Contaminated PPE (gloves, disposable lab coats).

  • Used consumables (pipette tips, weigh boats, paper towels).[2][14]

• Containerization:

  • Use a designated, chemically compatible, and leak-proof hazardous waste container with a secure screw-top lid.[14][15]

  • Clearly label the container with "Hazardous Waste" and the full chemical name: "Methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate".[14]

• Pickup: Store the sealed waste container in a designated satellite accumulation area within the lab. Arrange for pickup and final disposal through your institution's Environmental Health and Safety (EHS) department.[14][16]

Emergency Procedures: Planning for the Unexpected

Rapid and correct response during an emergency can significantly mitigate harm.

Spill Response

The response depends on the scale of the spill. Always prioritize personnel safety.

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